Diethyl aminoethyl hexanoate citrate

• CAS: 220439-24-7

Core Science & Biosynthesis

Diethyl aminoethyl hexanoate citrate chemical structure and properties.

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diethyl aminoethyl hexanoate (B1226103) citrate (B86180), commonly known as DA-6, is a synthetic plant growth regulator and, more recently, a compound of interest in broader biochemical research. This technical guide provides a comprehensive overview of its chemical structure, physicochemical properties, and known biological activities. It includes a detailed synthesis protocol, solubility data, and a summary of its effects on plant physiology. The information is presented to support further research and development applications.

Chemical Structure and Identification

Diethyl aminoethyl hexanoate citrate is the citrate salt of diethyl aminoethyl hexanoate. The structure consists of a hexanoic acid moiety ester-linked to a diethylaminoethanol group, which is then ionically bonded to a citrate molecule.

• IUPAC Name: 2-(diethylamino)ethyl hexanoate; 2-hydroxypropane-1,2,3-tricarboxylic acid

• Common Name: Diethyl aminoethyl hexanoate citrate, DA-6 citrate

• CAS Number: 220439-24-7[1][2][3][4]

• Molecular Formula: C₁₈H₃₃NO₉[2][3][4][5][6]

• SMILES: O=C(O)CC(O)(CC(=O)O)C(=O)O.CCCCCC(=O)OCCN(CC)CC[3][4][5][6]

Physicochemical Properties

A summary of the key physicochemical properties of diethyl aminoethyl hexanoate citrate is provided in the table below. The data has been compiled from various supplier and literature sources.

Property	Value	Source
Molecular Weight	407.46 g/mol	[5][6]
Appearance	White to off-white solid/flake crystal	[2][6]
Melting Point	92-94 °C	[2]
Purity	>98% (via HPLC)	[5]
UV Absorption Peak (in EtOH)	354 nm	[3][5][7]
Molar Absorption Coefficient (at 25°C in EtOH)	39,000 mol/dm³/cm	[3][5][7]

Solubility

Diethyl aminoethyl hexanoate citrate exhibits solubility in various solvents, which is critical for its application in experimental settings.

Solvent	Solubility	Notes	Source
Water	Soluble	Easily soluble with no impurities or sediments.	[2][8]
Dimethyl Sulfoxide (DMSO)	≥ 100 mg/mL (245.42 mM)	Sonication is recommended to aid dissolution.	[5][7]
Ethanol (B145695)	Soluble	Used as a solvent for UV-Vis spectroscopy.	[3][5][7]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 5 mg/mL (12.27 mM)	Clear solution for in vivo experiments.	[1]
Corn oil (with 10% DMSO stock)	≥ 5 mg/mL	A protocol for in vivo experiments.	[1]

Synthesis Protocol: One-Step Esterification and Salt Formation

A one-step synthesis method for diethylaminoethanol hexanoate citrate has been described, which involves the direct esterification of hexanoic acid with diethylaminoethanol, followed by salt formation with citric acid.[9]

Experimental Protocol

Materials:

• Hexanoic acid

• Diethylaminoethanol

• Toluene (B28343)

• Tetrabutyl titanate (catalyst)

• Citric acid monohydrate

• Anhydrous ethanol

Procedure:

• Charge a reactor equipped with a water separator with toluene, hexanoic acid, and diethylaminoethanol.

• Add tetrabutyl titanate as a catalyst.

• Heat the mixture to maintain a kettle temperature of 125-145 °C, allowing toluene to reflux for 4-4.5 hours.

• Continuously remove the water produced during the condensation reaction from the water separator.

• Monitor the reaction progress by measuring the amount of water collected. Once the reaction reaches 85-95% completion, begin to distill off the toluene.

• Continue to heat the reactor to a temperature of 170-180 °C to remove residual toluene, then stop heating.

• Cool the reaction mixture to 80-90 °C.

• Add citric acid monohydrate and anhydrous ethanol to the reactor.

• Stir the mixture at 80-90 °C until all the citric acid has dissolved completely.

• Discharge the product mixture into a container and allow it to cool for crystallization.

• Filter the crystals and dry to obtain the final product, diethyl aminoethyl hexanoate citrate.

The reported yield for this process is between 80-93%.[9]

Synthesis workflow for diethyl aminoethyl hexanoate citrate.

Biological Activity and Mechanism of Action in Plants

Diethyl aminoethyl hexanoate is a broad-spectrum plant growth regulator.[10] Its citrate salt is widely used due to its favorable solubility and stability. The primary effects observed in plants are summarized below.

Key Biological Effects:

• Enhanced Photosynthesis: Increases the content of chlorophyll, protein, and nucleic acids, leading to a higher photosynthetic rate.[10]

• Improved Metabolism: Enhances the activity of key enzymes like peroxidase and nitrate (B79036) reductase, promoting carbon and nitrogen metabolism.[10]

• Increased Nutrient Uptake: Strengthens the plant's ability to absorb water and fertilizers.[10]

• Stress Resistance: Improves tolerance to drought, cold, and diseases.[10]

• Growth and Yield: Promotes earlier maturity, increases yield, and improves the quality of crops.[11] It stimulates the regeneration of adventitious buds in tissue cultures.[1][5][12]

• Phytoremediation: In combination with EDTA, it can enhance the extraction of cadmium (Cd) from the soil by plants, fixing more Cd in the cell walls and reducing its migration within the plant.[1][5][12]

The precise signaling pathways through which diethyl aminoethyl hexanoate citrate exerts these effects are not fully elucidated in the available literature. However, a logical relationship diagram can be constructed to illustrate its influence on plant physiology.

Logical flow of the effects of DA-6 on plant physiology.

Applications and Formulations

Diethyl aminoethyl hexanoate citrate is formulated into various products for agricultural use, including soluble powders and effervescent granules or tablets.[8] These formulations are designed to be diluted in water and applied by spraying. For example, concentrations of 8-15 mg/L have been used for various fruit crops.[11]

For research purposes, it is available as a standard for quantitative analysis and quality control.[13] In vivo experimental protocols for animals often involve dissolving the compound in a mixture of DMSO, PEG300, Tween-80, and saline.[1]

Conclusion

Diethyl aminoethyl hexanoate citrate is a well-characterized compound with significant applications in agriculture as a plant growth regulator. Its chemical and physical properties are well-documented, and a reliable synthesis method is available. While its macroscopic effects on plants are known, further research into the specific molecular signaling pathways it modulates could open up new avenues for its application. This guide provides a foundational resource for professionals engaged in the study and utilization of this compound.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Da-6 Diethyl Aminoethyl Hexanoate Citrate Manufacturer Supplier from Mumbai India [uvaenterprises.co.in]
• 3. molnova.com [molnova.com]
• 4. Diethyl aminoethyl hexanoate citrate - Immunomart [immunomart.com]
• 5. Diethyl aminoethyl hexanoate citrate | 220439-24-7 | MOLNOVA [molnova.com]
• 6. Diethyl aminoethyl hexanoate citrate | CymitQuimica [cymitquimica.com]
• 7. Diethyl aminoethyl hexanoate citrate | TargetMol [targetmol.com]
• 8. CN102450259A - Diethyl aminoethyl hexanoate organic acid salt effervescent granules/effervescent tablets and preparation method thereof - Google Patents [patents.google.com]
• 9. CN101293845A - One-step synthesis method of diethylaminoethanol hexanoate citrate - Google Patents [patents.google.com]
• 10. CN104026127A - Plant growth regulator combination and application and preparation thereof - Google Patents [patents.google.com]
• 11. Diethyl aminoethyl hexanoate use technical manual - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 12. universalbiologicals.com [universalbiologicals.com]
• 13. Diethyl aminoethyl hexanoate citrate (Standard)_TargetMol [targetmol.com]

An In-depth Technical Guide to Diethyl Aminoethyl Hexanoate Citrate (CAS Number: 220439-24-7)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diethyl aminoethyl hexanoate (B1226103) (DA-6) citrate (B86180) is a synthetic plant growth regulator known for its broad-spectrum effects on enhancing plant growth, improving stress tolerance, and increasing crop yields. This document provides a comprehensive technical overview of DA-6 citrate, focusing on its physicochemical properties, physiological effects, and the underlying molecular mechanisms of action. This guide consolidates quantitative data from various studies into structured tables, details relevant experimental protocols, and visualizes proposed signaling pathways and experimental workflows using Graphviz diagrams. While the primary application of DA-6 citrate is in agriculture, this guide aims to provide valuable insights for researchers and scientists across various disciplines by detailing its interactions with fundamental biological processes.

Introduction

Diethyl aminoethyl hexanoate (DA-6), often used in its citrate salt form (CAS No: 220439-24-7) for improved solubility and stability, is a potent plant growth regulator discovered in the 1990s. It is recognized for its ability to increase chlorophyll (B73375), protein, and nucleic acid content in plants, thereby enhancing photosynthetic efficiency. DA-6 promotes carbon and nitrogen metabolism, improves water and fertilizer absorption, and bolsters plant resistance to various environmental stresses such as drought, salinity, and low temperatures. Its mechanism of action involves the modulation of endogenous plant hormone signaling and the activation of antioxidant defense systems. This guide serves as a technical resource, compiling current knowledge and providing detailed methodologies for researchers investigating the effects of this compound.

Physicochemical Properties

DA-6 citrate is the citrate salt of diethyl aminoethyl hexanoate. The pure form of diethyl aminoethyl hexanoate is a colorless liquid, while the industrial product is often a light yellow or brownish oily liquid. The citrate salt is a pure white crystalline solid that is readily soluble in water and other organic solvents like ethanol (B145695) and methanol, making it suitable for various application methods in both laboratory and field settings.

Property	Value	Reference
CAS Number	220439-24-7
Molecular Formula	C₁₈H₃₃NO₉
Molecular Weight	407.46 g/mol
Appearance	White Crystal
Solubility	Readily soluble in water, ethanol, methanol, acetone. DMSO: 100 mg/mL (245.42 mM).
Stability	Stable at room temperature.
Purity	>98% (HPLC)

Mechanism of Action and Signaling Pathways

Diethyl aminoethyl hexanoate citrate exerts its effects through a multi-pronged mechanism that involves the regulation of key physiological and molecular processes within the plant. Its primary modes of action include enhancing photosynthesis, modulating phytohormone signaling, and improving the antioxidant defense system.

Enhancement of Photosynthesis

DA-6 treatment has been shown to increase the content of chlorophyll, the primary pigment responsible for capturing light energy. This leads to an enhanced rate of photosynthesis, which in turn boosts the production of carbohydrates and other essential organic molecules necessary for plant growth and development. Transcriptome analysis of wheat treated with DA-6 revealed the upregulation of genes involved in sucrose (B13894) synthesis in the flag leaves, which are critical for grain filling.

Regulation of Phytohormone Signaling

DA-6 influences the balance of endogenous plant hormones, which are critical for regulating growth and development. It has been reported to regulate the synthesis of and expression of degradation genes for cytokinin, a class of phytohormones that promote cell division and delay senescence. By modulating cytokinin levels, DA-6 can promote leaf growth, delay aging, and maintain photosynthetic activity for a longer duration.

Proposed pathway of DA-6's influence on cytokinin signaling.

Enhancement of Antioxidant Defense System

Under conditions of environmental stress, plants produce reactive oxygen species (ROS), which can cause oxidative damage to cells. DA-6 has been shown to enhance the activity of key antioxidant enzymes such as superoxide (B77818) dismutase (SOD), peroxidase (POD), and catalase (CAT). These enzymes help in scavenging ROS, thereby protecting the plant from oxidative stress and improving its tolerance to adverse conditions like drought, salinity, and extreme temperatures.

DA-6's role in the antioxidant defense pathway under stress.

Experimental Protocols

This section provides an overview of methodologies for key experiments cited in the literature on diethyl aminoethyl hexanoate citrate.

Preparation of DA-6 Citrate Solutions

For in vivo plant studies, DA-6 citrate is typically dissolved in a suitable solvent system. A common stock solution can be prepared in DMSO. For application, the stock solution is further diluted.

• In Vivo Dissolution Protocol:

  • Prepare a stock solution of DA-6 citrate in DMSO (e.g., 50 mg/mL).

  • For a 1 mL working solution, take 100 µL of the DMSO stock solution.

  • Add 400 µL of PEG300 and mix thoroughly.

  • Add 50 µL of Tween-80 and mix again.

  • Finally, add 450 µL of saline to reach the final volume of 1 mL. This results in a clear solution with a solubility of at least 5 mg/mL.

Measurement of Photosynthetic Pigments

The concentration of chlorophyll and carotenoids can be determined spectrophotometrically.

• Protocol:

  • Homogenize a known weight of fresh leaf tissue in 80% acetone.

  • Centrifuge the homogenate to pellet the cell debris.

  • Measure the absorbance of the supernatant at 663 nm, 645 nm, and 470 nm using a spectrophotometer.

  • Calculate the concentrations of chlorophyll a, chlorophyll b, and total carotenoids using established equations.

Antioxidant Enzyme Assays

The activities of SOD, POD, and CAT are commonly measured to assess the antioxidant status of the plant.

• Protocol Overview:

  • Extract enzymes from a known weight of plant tissue in a suitable buffer (e.g., phosphate (B84403) buffer).

  • Centrifuge the extract to obtain the crude enzyme solution.

  • SOD activity: Often assayed based on its ability to inhibit the photochemical reduction of nitroblue tetrazolium (NBT).

  • POD activity: Typically measured by monitoring the oxidation of a substrate like guaiacol (B22219) in the presence of H₂O₂.

  • CAT activity: Determined by measuring the rate of H₂O₂ decomposition.

Metabolomics Analysis

Metabolomics studies, often employing Gas Chromatography-Mass Spectrometry (GC-MS), can identify and quantify changes in the plant's metabolic profile in response to DA-6 treatment.

Workflow for metabolomic analysis of DA-6 treated plants.

Summary of Quantitative Data

The following tables summarize the quantitative effects of diethyl aminoethyl hexanoate citrate as reported in various studies.

Table 1: Effects of DA-6 on Crop Growth and Yield

Crop	DA-6 Concentration (mg/L)	Observed Effect	Reference
Soybean	40-80	Increased grain yield by 21.7-38.4%
Wheat	4-6 g/L (post-anthesis spray)	Significantly higher 1000-grain weight and seed protein content
Corn	5-100	Increased plant height by 5.8-21.5% and root length by 0.4-7.9%
Tomato	10-20	Improved seedling strength, disease resistance, and fruit setting rate
Apple/Pear	8-15	Improved fruit setting rate, uniform fruit size, and good coloring
Rice	10-15 (seed soaking)	Improved germination rate and cold resistance

Table 2: Effects of DA-6 on Plant Physiology under Stress

Plant	Stress Condition	DA-6 Concentration	Physiological Effect	Reference
White Clover	Salt Stress	Not specified	18% higher Relative Water Content and 19% lower Osmotic Potential compared to untreated stressed plants
White Clover	Drought Stress	1.5 mM	Ameliorated drought tolerance, improved water status and photosynthetic performance
Phaseolus vulgaris	Low Temperature (5°C)	25 mg/L	Increased chlorophyll content, photosynthetic rates, and antioxidant enzyme activities
Lolium perenne	Cadmium (Cd) Stress	1 µM (with EDTA)	Enhanced Cd extraction and reduced Cd migration

Relevance to Drug Development Professionals

The current body of scientific literature on diethyl aminoethyl hexanoate citrate is predominantly focused on its application as a plant growth regulator. There is no direct evidence or research suggesting its use as a therapeutic agent in humans or animals. However, the study of its mechanisms of action in plants can offer some parallels and insights that may be of interest to drug development professionals:

• Signaling Pathway Modulation: Understanding how a small molecule like DA-6 can modulate fundamental signaling pathways, such as those involving kinases and hormonal regulation (akin to cytokinin signaling in plants), can provide conceptual frameworks for drug discovery in other biological systems.

• Antioxidant Properties: The ability of DA-6 to upregulate endogenous antioxidant enzymes is a mechanism of interest in many human diseases associated with oxidative stress. While the specific targets are different, the overall strategy of enhancing cellular defense mechanisms is relevant.

• Metabolomic Reprogramming: The profound effect of DA-6 on the metabolome of plants under stress highlights its ability to reprogram cellular metabolism for survival. This is a key area of investigation in various diseases, including cancer and metabolic disorders.

It is important to note that the safety and toxicology of DA-6 in mammals have not been extensively studied for pharmaceutical purposes. Any consideration of this or similar molecules for non-agricultural applications would require extensive preclinical and clinical research.

Conclusion

Diethyl aminoethyl hexanoate citrate is a highly effective plant growth regulator with well-documented benefits for a wide range of crops. Its mechanism of action is complex, involving the enhancement of photosynthesis, modulation of phytohormone signaling, and strengthening of the plant's antioxidant defense systems. This technical guide provides a consolidated resource for researchers and scientists, summarizing the current state of knowledge, presenting quantitative data, and outlining key experimental protocols. While its direct application in drug development is not established, the study of its interaction with fundamental biological pathways may offer valuable insights for broader scientific discovery. Further research into the specific molecular targets and signaling cascades activated by DA-6 will undoubtedly deepen our understanding of this versatile compound.

Diethyl aminoethyl hexanoate citrate's role as a plant growth regulator.

An In-depth Technical Guide to Diethyl Aminoethyl Hexanoate (B1226103) Citrate (B86180) (DA-6) as a Plant Growth Regulator

Introduction

Diethyl aminoethyl hexanoate citrate, commonly known as DA-6, is a synthetic plant growth regulator discovered in the 1990s.[1] It is a tertiary amine ester that is readily soluble in water and various organic solvents, making it suitable for agricultural applications.[1][2] DA-6 is recognized for its broad-spectrum activity, low toxicity to humans and animals, and its ability to be compounded with fertilizers and pesticides to enhance their efficacy.[1][3] This technical guide provides a comprehensive overview of the mechanisms of action, quantitative effects, and experimental protocols related to DA-6, intended for researchers and professionals in plant science and agricultural development.

Core Mechanisms of Action

DA-6 exerts its effects through a multi-faceted approach, influencing various physiological and biochemical processes within the plant. It is absorbed by the plant and can act systemically, with a sustained-release effect that can last for more than 20 days.[3]

Enhancement of Photosynthesis

A primary mode of action for DA-6 is the enhancement of photosynthetic capacity.[4] It achieves this by:

• Increasing Chlorophyll (B73375) Content: DA-6 application leads to a higher concentration of chlorophyll in plant leaves.[3][4]

• Boosting Photosynthetic Rate: It increases the net photosynthetic rate, allowing for greater carbon assimilation.[4][5]

• Activating Key Enzymes: DA-6 enhances the activity of crucial photosynthetic enzymes like RuBisCO and PEPCase.[4]

• Improving Photosystem II (PSII) Efficiency: It increases the photochemical efficiency of PSII, as evidenced by higher Fv/Fm values, photochemical quenching coefficients (qP), and electron transport rates (ETR), while decreasing non-photochemical quenching (NPQ).[4]

Promotion of Carbon and Nitrogen Metabolism

DA-6 stimulates the carbon and nitrogen metabolism in plants.[1][3] This is achieved by increasing the activity of enzymes such as peroxidase and nitrate (B79036) reductase, which are vital for these metabolic pathways.[1][3] This enhanced metabolism leads to an increased accumulation of proteins and nucleic acids.[3]

Regulation of Endogenous Phytohormones

DA-6 influences the balance of endogenous plant hormones. Studies have shown that its application can markedly enhance the content of growth-promoting hormones like indole-3-acetic acid (IAA), zeatin riboside, and gibberellic acid (GA3), while decreasing the content of the stress-related hormone abscisic acid (ABA).[4][6]

Enhancement of Stress Resistance

DA-6 has been shown to improve plant tolerance to various abiotic stresses:

• Drought and Salt Stress: It helps regulate water balance within the plant and can ameliorate the negative effects of drought and salinity.[3][7][8]

• Cold Stress: DA-6 enhances the activity of antioxidant enzymes such as superoxide (B77818) dismutase (SOD), peroxidase (POD), and catalase (CAT), which helps mitigate oxidative damage caused by low temperatures.[5] It can remain effective at temperatures below 20°C, a limitation for some other growth regulators.[3]

• Herbicide and Heavy Metal Stress: It has a detoxifying effect against some herbicides and can help in the detoxification of heavy metals like Cadmium (Cd) by fixing it in cell walls and reducing its migration.[3][9]

Promotion of Growth and Development

DA-6 promotes both cell division and elongation, leading to accelerated growth.[3] It particularly enhances root growth and development, which in turn improves the plant's ability to absorb water and nutrients, leading to greater dry matter accumulation.[3][4]

Quantitative Data on the Effects of DA-6

The application of DA-6 has shown significant quantitative improvements in various crops. The optimal concentration and application timing can vary depending on the plant species and environmental conditions.

Crop	DA-6 Concentration (mg/L)	Application Stage	Observed Effects	Reference
Corn (Maize)	5 - 100 (Optimal: 20)	V3 Stage	Plant height increased by 5.8-21.5%; Root length increased by 0.4-7.9%; Shoot weight increased by 3.8-35.9%; Root weight increased by 4.7-51.2%	[4]
Soybean	10 (Optimal)	V3 Stage	Enhanced plant height, root length, and dry matter accumulation.	[4]
Soybean (Intercropped)	60	Beginning of flowering	Grain yield increased by 36.7-38.4% (intercropped) and 21.7-26.6% (sole cropped); Pod number increased by 30.1-36.8%	[10]
Soybean	90	Flowering Stage (GS-51)	Significant improvements in fertility percentage and seed yield.
Tomato (under low night temp.)	Not specified	Pre-treatment	Increased chlorophyll content, net photosynthetic rate, and antioxidant enzyme activities (POD, SOD, CAT).	[5]
Cotton	5 - 15	Seed soaking, seedling, flower bud, and flowering stages	Resulted in stronger seedlings, more flowers, and increased yield.	[1][2]
Wheat	12 - 18	Seed soaking, three-leaf, booting, and filling stages	Increased germination rate, plant strength, and 1000-grain weight.	[2]
Cucumber, Melons	8 - 15	Seedling, early flowering, and post-fruit setting	Resulted in stronger seedlings, increased disease and cold resistance, and improved fruit quality.	[1]
Watermelon, Strawberry	8 - 15	Initial flowering, post-fruit setting, and fruit expansion	Increased sugar content, single fruit weight, and overall yield.	[1]

Experimental Protocols

General Protocol for Foliar Application Efficacy Test

This protocol outlines a typical experiment to evaluate the effect of DA-6 on plant growth and physiology.

• Plant Material and Growth Conditions:

  • Select a uniform batch of seeds of the target plant species (e.g., corn, soybean).

  • Sow seeds in pots containing a standardized soil mix or hydroponic solution.

  • Grow plants in a controlled environment (growth chamber or greenhouse) with defined temperature, humidity, and photoperiod (e.g., 23/19°C day/night, 65% relative humidity, 16h/8h light/dark cycle).[7]

• DA-6 Solution Preparation and Application:

  • Prepare a stock solution of DA-6 citrate in deionized water.

  • Create a series of working solutions with varying concentrations (e.g., 0, 5, 10, 20, 50, 100 mg/L).[4] The control group (0 mg/L) receives a mock spray of deionized water.

  • Apply the solutions as a foliar spray at a specific growth stage (e.g., V3 stage for corn/soybean).[4] Ensure even coverage of the leaves.

• Data Collection and Analysis:

  • Collect data at specified time points after treatment (e.g., 3, 6, 9, 12, 15 days after treatment).[4]

  • Morphological Measurements: Measure plant height, root length, leaf area, and fresh/dry weight of shoots and roots.[4]

  • Physiological Measurements:

    • Gas Exchange: Use an infrared gas analyzer to measure net photosynthetic rate (Pn), stomatal conductance (Gs), and transpiration rate (Tr).[5]

    • Chlorophyll Fluorescence: Use a chlorophyll fluorometer to measure Fv/Fm, qP, NPQ, and ETR.[4]

    • Chlorophyll Content: Extract chlorophyll with a solvent (e.g., ethanol (B145695) or DMSO) and measure absorbance using a spectrophotometer.[5]

  • Biochemical Assays:

    • Enzyme Activity: Assay for the activity of RuBisCO, PEPCase, SOD, POD, and CAT using established spectrophotometric methods.[4][5]

    • Hormone Analysis: Quantify endogenous hormones (IAA, GA, ABA, etc.) using techniques like HPLC or ELISA.[4][6]

• Statistical Analysis:

  • Use appropriate statistical tests (e.g., ANOVA followed by a post-hoc test like Tukey's) to determine significant differences between treatment groups.[5]

Visualizations: Signaling Pathways and Workflows

Caption: Proposed signaling pathway of DA-6 in plants.

Caption: General experimental workflow for evaluating DA-6.

Conclusion

Diethyl aminoethyl hexanoate citrate (DA-6) is a potent and versatile plant growth regulator with a wide range of beneficial effects. Its ability to enhance photosynthesis, regulate hormone levels, improve nutrient metabolism, and increase stress tolerance makes it a valuable tool for modern agriculture.[1][3][4] The quantitative data consistently demonstrates its capacity to increase yield and improve the quality of numerous crops. Further research into its precise molecular targets and signaling pathways will continue to unlock its full potential for sustainable crop production.

References

• 1. Diethyl aminoethyl hexanoate use technical manual - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 2. Diethyl aminoethyl hexanoate use technical manual - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 3. Diethyl aminoethyl hexanoate DA-6 [agriplantgrowth.com]
• 4. cropj.com [cropj.com]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Diethyl Aminoethyl Hexanoate Priming Ameliorates Seed Germination via Involvement in Hormonal Changes, Osmotic Adjustment, and Dehydrins Accumulation in White Clover Under Drought Stress [frontiersin.org]
• 7. Diethyl aminoethyl hexanoate ameliorates salt tolerance associated with ion transport, osmotic adjustment, and metabolite reprograming in white clover - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Diethyl aminoethyl hexanoate reprogramed accumulations of organic metabolites associated with water balance and metabolic homeostasis in white clover under drought stress - PMC [pmc.ncbi.nlm.nih.gov]
• 9. universalbiologicals.com [universalbiologicals.com]
• 10. Frontiers | Diethyl Aminoethyl Hexanoate Increase Relay Strip Intercropping Soybean Grain by Optimizing Photosynthesis Aera and Delaying Leaf Senescence [frontiersin.org]

Initial Studies on the Biological Activity of Diethyl Aminoethyl Hexanoate Citrate (DA-6): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diethyl aminoethyl hexanoate (B1226103) citrate (B86180) (DA-6), a synthetic plant growth regulator, has garnered significant attention for its role in enhancing plant growth, development, and stress tolerance. Initial studies have demonstrated its efficacy in improving key physiological and biochemical processes. This technical guide provides an in-depth overview of the early research on DA-6's biological activity, presenting quantitative data, detailed experimental protocols, and a proposed signaling pathway. The information is intended to serve as a comprehensive resource for researchers and professionals in the fields of plant science and drug development.

Introduction

Diethyl aminoethyl hexanoate (DA-6) is a tertiary amine ester that has been shown to elicit a broad spectrum of positive physiological responses in a variety of plant species. Its citrate form is often used due to its solubility and stability. The primary reported effects of DA-6 include the enhancement of photosynthesis, regulation of phytohormone levels, and improvement of antioxidant defense mechanisms, particularly under abiotic stress conditions such as drought, salinity, and extreme temperatures. This document synthesizes the findings from initial studies to provide a foundational understanding of DA-6's biological activity at the physiological and molecular levels.

Quantitative Data on Biological Activity

The following tables summarize the quantitative effects of DA-6 on various physiological and biochemical parameters as reported in initial studies.

Table 1: Effects of DA-6 on Photosynthetic Parameters

Plant Species	Stress Condition	DA-6 Concentration	Parameter	% Change vs. Control	Reference
White Clover	Drought	1.5 mM	Photosystem II efficiency (Fv/Fm)	+12%	[1]
White Clover	Drought	1.5 mM	Total Chlorophyll Content	+84%	[1]
Soybean	Normal	10 mg L⁻¹	Net Photosynthetic Rate (Pn)	+15.9%	[2]
Soybean	Normal	10 mg L⁻¹	Rubisco Activity	+29.2%	[2]
Corn	Normal	20 mg L⁻¹	PEPCase Activity	+24.1%	[2]

Table 2: Effects of DA-6 on Antioxidant Enzyme Activity

Plant Species	Stress Condition	DA-6 Concentration	Enzyme	% Change in Activity vs. Control	Reference
White Clover	Drought	Not Specified	Superoxide Dismutase (SOD)	Increased	[1]
White Clover	Drought	Not Specified	Peroxidase (POD)	Increased	[1]
White Clover	Drought	Not Specified	Catalase (CAT)	Increased	[1]
Tomato	Low Night Temp.	Not Specified	Superoxide Dismutase (SOD)	Increased
Tomato	Low Night Temp.	Not Specified	Peroxidase (POD)	Increased

Table 3: Effects of DA-6 on Phytohormone Levels

Plant Species	Stress Condition	DA-6 Concentration	Phytohormone	Change in Level vs. Control	Reference
White Clover	Drought	Not Specified	Indole-3-acetic acid (IAA)	Increased	[1]
White Clover	Drought	Not Specified	Gibberellin (GA)	Increased	[1]
White Clover	Drought	Not Specified	Cytokinin (CTK)	Increased	[1]
White Clover	Drought	Not Specified	Abscisic acid (ABA)	Decreased	[1]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments cited in the initial studies of DA-6.

Measurement of Photosynthetic Parameters

Objective: To determine the effect of DA-6 on the photosynthetic efficiency of a plant.

Materials:

• Plant specimens treated with DA-6 and control plants.

• Pulse-Amplitude-Modulation (PAM) fluorometer.

• Leaf clips.

• Dark adaptation chamber.

Protocol:

• Select mature, healthy leaves from both DA-6 treated and control plants.

• Dark-adapt the selected leaves for a minimum of 30 minutes using leaf clips and a dark adaptation chamber.

• After dark adaptation, measure the minimum fluorescence (F₀) by applying a weak measuring light.

• Apply a saturating pulse of light (typically >8000 µmol m⁻² s⁻¹) to measure the maximum fluorescence (Fₘ).

• Calculate the maximum quantum yield of photosystem II (PSII) photochemistry using the formula: Fᵥ/Fₘ = (Fₘ - F₀) / Fₘ .

• For light-adapted measurements, expose the leaf to a constant actinic light and measure the steady-state fluorescence (Fₛ).

• Apply a saturating pulse to determine the maximum fluorescence in the light-adapted state (Fₘ').

• Calculate the effective quantum yield of PSII using the formula: ΦPSII = (Fₘ' - Fₛ) / Fₘ' .

• Record and compare the values between DA-6 treated and control plants.

Determination of Antioxidant Enzyme Activity (Superoxide Dismutase - SOD)

Objective: To quantify the activity of the antioxidant enzyme Superoxide Dismutase (SOD) in plant tissues following DA-6 treatment.

Materials:

• Plant tissue (leaves) from DA-6 treated and control plants.

• Extraction buffer (e.g., 50 mM potassium phosphate (B84403) buffer, pH 7.8, containing 1 mM EDTA and 1% PVP).

• Assay mixture (e.g., 50 mM potassium phosphate buffer, pH 7.8, containing 13 mM methionine, 75 µM NBT, 2 µM riboflavin, and 0.1 mM EDTA).

• Spectrophotometer.

• Mortar and pestle, or homogenizer.

• Centrifuge.

Protocol:

• Homogenize 0.5 g of fresh leaf tissue in 5 mL of ice-cold extraction buffer.

• Centrifuge the homogenate at 12,000 x g for 20 minutes at 4°C.

• Collect the supernatant, which contains the crude enzyme extract.

• Prepare the reaction mixture containing the assay buffer, methionine, NBT, and riboflavin.

• Add a small volume (e.g., 100 µL) of the enzyme extract to the reaction mixture.

• Expose the reaction mixture to a light source (e.g., a 15W fluorescent lamp) for 15 minutes to initiate the photochemical reaction.

• Measure the absorbance of the solution at 560 nm using a spectrophotometer.

• A control reaction without the enzyme extract should be run in parallel to represent the maximum reduction of NBT.

• One unit of SOD activity is defined as the amount of enzyme required to cause 50% inhibition of the rate of NBT reduction. Calculate the specific activity and compare the results between DA-6 treated and control samples.[3]

Quantification of Phytohormones (e.g., Abscisic Acid - ABA)

Objective: To measure the concentration of abscisic acid (ABA) in plant tissues after treatment with DA-6.[4][5]

Materials:

• Plant tissue from DA-6 treated and control plants.

• Extraction solvent (e.g., 80% methanol (B129727) containing 1% acetic acid).

• Internal standard (e.g., deuterated ABA).

• Solid-phase extraction (SPE) cartridges (e.g., C18).

• High-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) system.

• Lyophilizer or vacuum concentrator.

Protocol:

• Freeze-dry and grind the plant tissue to a fine powder.

• Extract a known weight of the powdered tissue (e.g., 100 mg) with the extraction solvent and the internal standard.

• Vortex and incubate the mixture at 4°C in the dark.

• Centrifuge the extract and collect the supernatant.

• Pass the supernatant through a pre-conditioned SPE cartridge to purify the hormone fraction.

• Elute the hormones from the cartridge using an appropriate solvent (e.g., 100% methanol).

• Dry the eluate completely using a lyophilizer or vacuum concentrator.

• Re-dissolve the dried extract in a small volume of the initial mobile phase for HPLC.

• Inject the sample into the HPLC-MS/MS system for quantification.

• Create a standard curve using known concentrations of ABA to determine the absolute concentration in the plant samples. Compare the ABA levels between DA-6 treated and control plants.

Mandatory Visualizations

Proposed Signaling Pathway of DA-6 in Plant Stress Response

The following diagram illustrates a putative signaling pathway for DA-6 in enhancing plant stress tolerance, based on its observed biological effects.

Caption: Proposed signaling cascade of DA-6 in plants.

Experimental Workflow for Assessing DA-6 Biological Activity

The following diagram outlines the general experimental workflow for investigating the biological effects of DA-6.

Caption: General workflow for DA-6 bioactivity studies.

Conclusion

Initial studies on Diethyl aminoethyl hexanoate citrate have consistently demonstrated its potential as a potent plant growth regulator with significant implications for agriculture, particularly in mitigating the adverse effects of abiotic stress. The quantitative data presented in this guide highlight its positive impact on photosynthesis, antioxidant defense systems, and phytohormone balance. The provided experimental protocols offer a standardized framework for future research in this area. While the precise molecular mechanisms and signaling pathways of DA-6 are still under investigation, the proposed model provides a logical framework based on current evidence. Further research is warranted to elucidate the specific receptors and downstream signaling components involved in the action of DA-6, which will undoubtedly open new avenues for its application in crop improvement and potentially in other biological systems.

References

• 1. Frontiers | Diethyl Aminoethyl Hexanoate Priming Ameliorates Seed Germination via Involvement in Hormonal Changes, Osmotic Adjustment, and Dehydrins Accumulation in White Clover Under Drought Stress [frontiersin.org]
• 2. PHYTOHORMONE PROFILING BY LIQUID CHROMATOGRAPHY COUPLED TO MASS SPECTROMETRY (LC/MS) [protocols.io]
• 3. Antioxidant enzymatic activities and profiling of gene expression associated with organophosphate stress tolerance in Solanum melongena L.cv. Longai - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantification of plant hormones by standard addition method [protocols.io]
• 5. Frontiers | Validated method for phytohormone quantification in plants [frontiersin.org]

Diethyl Aminoethyl Hexanoate Citrate: A Technical Guide to Solubility in Various Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of diethyl aminoethyl hexanoate (B1226103) citrate (B86180) (DA-6 citrate), a widely utilized plant growth regulator. This document summarizes quantitative solubility data, outlines detailed experimental methodologies for solubility determination, and presents visual representations of its physiological effects and experimental workflows.

Core Executive Summary

Diethyl aminoethyl hexanoate citrate is a white crystalline solid that exhibits high solubility in a range of polar solvents. It is particularly soluble in dimethyl sulfoxide (B87167) (DMSO) and readily dissolves in water, ethanol, and methanol. Its solubility in various solvent systems is a critical factor for its application in agricultural and research settings, influencing formulation development and bioavailability. This guide serves as a key resource for professionals requiring detailed solubility information for experimental and developmental purposes.

Quantitative Solubility Data

The solubility of diethyl aminoethyl hexanoate citrate has been determined in several common solvents. The following table summarizes the available quantitative data.

Solvent	Solubility	Temperature	Notes
Dimethyl Sulfoxide (DMSO)	116.67 mg/mL[1]	Not Specified	Ultrasonic assistance may be required.
Dimethyl Sulfoxide (DMSO)	112.5 mg/mL[2]	Not Specified	Sonication is recommended.
Dimethyl Sulfoxide (DMSO)	100 mg/mL[3]	Not Specified
Water	Easily Soluble[4][5]	Room Temperature	Described as "easily soluble" in multiple sources.
Ethanol	Soluble[4][5]	Room Temperature	Qualitative data indicates good solubility.
Methanol	Soluble[4][5]	Room Temperature	Qualitative data indicates good solubility.
Acetone	Soluble[4][5]	Room Temperature	Qualitative data indicates good solubility.
10% DMSO in 90% (20% SBE-β-CD in saline)	≥ 5 mg/mL[1]	Not Specified	Clear solution.
10% DMSO in 90% corn oil	≥ 5 mg/mL[1]	Not Specified	Clear solution.
10% DMSO, 40% PEG300, 5% Tween-80 in 45% saline	≥ 5 mg/mL[1][6]	Not Specified	Clear solution.

Experimental Protocols

While specific experimental protocols for determining the solubility of diethyl aminoethyl hexanoate citrate are not extensively published in peer-reviewed literature, a standard methodology can be adapted from general protocols for chemical solubility testing and plant growth regulators.

Protocol: Determination of Saturated Solubility by the Shake-Flask Method

• Materials and Equipment:

  • Diethyl aminoethyl hexanoate citrate (purity >98%)

  • Selected solvents (e.g., water, ethanol, methanol, acetone, DMSO)

  • Analytical balance

  • Scintillation vials or glass test tubes with screw caps

  • Orbital shaker or vortex mixer

  • Constant temperature water bath or incubator

  • Centrifuge

  • Syringe filters (0.22 µm)

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Procedure:

  • Equilibrate the chosen solvent to the desired experimental temperature (e.g., 25 °C) in the water bath.

  • Add an excess amount of diethyl aminoethyl hexanoate citrate to a vial containing a known volume of the temperature-equilibrated solvent. The excess solid should be clearly visible.

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in the orbital shaker within the temperature-controlled environment and agitate for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • After agitation, allow the vials to stand undisturbed at the constant temperature for at least 24 hours to allow undissolved solids to sediment.

  • Carefully withdraw a sample from the supernatant using a syringe and immediately filter it through a 0.22 µm syringe filter into a clean vial. This step is crucial to remove any undissolved microparticles.

  • Dilute the filtered solution with a suitable solvent to a concentration within the linear range of the analytical method.

  • Analyze the concentration of diethyl aminoethyl hexanoate citrate in the diluted sample using a validated HPLC method.

  • Calculate the solubility in mg/mL or g/100mL by accounting for the dilution factor.

Visualizing Workflows and Pathways

Physiological Effects of Diethyl Aminoethyl Hexanoate Citrate

Diethyl aminoethyl hexanoate citrate is not a plant hormone itself but acts as a regulator of endogenous plant hormones. Its application can lead to a cascade of physiological effects that promote plant growth and stress resistance.

Caption: General physiological effects of DA-6 Citrate in plants.

Experimental Workflow for Solubility Determination

The following diagram illustrates a typical workflow for determining the solubility of a compound like diethyl aminoethyl hexanoate citrate.

Caption: Workflow for determining compound solubility.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Diethyl aminoethyl hexanoate citrate | TargetMol [targetmol.com]
• 3. Diethyl aminoethyl hexanoate citrate | 220439-24-7 | MOLNOVA [molnova.com]
• 4. Diethyl aminoethyl hexanoate use technical manual - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 5. Diethyl aminoethyl hexanoate use technical manual - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 6. medchemexpress.com [medchemexpress.com]

The Impact of Diethyl Aminoethyl Hexanoate Citrate on Plant Carbon and Nitrogen Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl aminoethyl hexanoate (B1226103) citrate (B86180) (DA-6) is a synthetic plant growth regulator known for its broad-spectrum effects on plant growth and development. It has been demonstrated to enhance photosynthesis, promote nutrient assimilation, and increase tolerance to various abiotic stresses. This technical guide provides an in-depth analysis of the core mechanisms by which DA-6 influences plant carbon and nitrogen metabolism, presenting quantitative data, detailed experimental protocols, and visual representations of the underlying signaling pathways.

I. Effects on Carbon Metabolism

DA-6 significantly enhances the efficiency of carbon fixation and the subsequent synthesis of carbohydrates. This is achieved through a multi-faceted mechanism that includes increased photosynthetic pigment content, improved performance of photosystems, and upregulation of key enzymes involved in carbon metabolism.

Enhancement of Photosynthetic Efficiency

Application of DA-6 has been shown to increase the net photosynthetic rate in various plant species. For instance, in relay-intercropped soybean, DA-6 treatments led to a 24.1–27.2% increase in the net photosynthetic rate.[1] This enhancement is associated with an increase in chlorophyll (B73375) content and improved photochemical efficiency. Studies on corn and soybean seedlings revealed that DA-6 treatment can decrease non-photochemical quenching (NPQ), indicating that a greater proportion of absorbed light energy is utilized for photochemistry.[2]

Upregulation of Carbon Fixation and Carbohydrate Synthesis Genes

Transcriptomic analysis of wheat treated with DA-6 revealed a significant upregulation of genes involved in sucrose (B13894) and starch metabolism.[3] In flag leaves, genes related to sucrose synthesis were upregulated, while in seeds, genes responsible for starch synthesis showed increased expression.[3] This suggests that DA-6 not only boosts carbon assimilation in source tissues but also promotes the synthesis of storage carbohydrates in sink tissues.

Data Summary: Effects of DA-6 on Carbon Metabolism

Parameter	Plant Species	Treatment	Result	Reference
Net Photosynthetic Rate (Pn)	Soybean (Intercropped)	DA-6	▲ 24.1–27.2% increase	[1]
Non-photochemical Quenching (NPQ)	Corn	DA-6	▼ 30.2-37.0% decrease	[2]
Non-photochemical Quenching (NPQ)	Soybean	DA-6	▼ 10.9-33.5% decrease	[2]
Sucrose Synthesis Genes	Wheat (Flag Leaves)	DA-6	▲ Upregulated	[3]
Starch Synthesis Genes	Wheat (Seeds)	DA-6	▲ Upregulated	[3]

II. Effects on Nitrogen Metabolism

DA-6 plays a crucial role in enhancing nitrogen uptake and assimilation by influencing the activities of key enzymes in the nitrogen metabolic pathway and modulating the levels of nitrogen-containing compounds.

Enhancement of Nitrate (B79036) Assimilation

A key target of DA-6 in nitrogen metabolism is the enzyme nitrate reductase (NR), which catalyzes the first step in nitrate assimilation. In maize seedlings subjected to low-temperature stress, exogenous application of DA-6 significantly mitigated the decrease in NR activity.[4] After 7 days of stress, NR activity in untreated plants dropped by 60.49%, whereas in DA-6-treated plants, the decrease was only 25.93%.[4] Similarly, the activity of nitrite (B80452) reductase (NiR), the next enzyme in the pathway, was also preserved to a greater extent in the presence of DA-6.[4] These enzymatic enhancements are correlated with higher levels of nitrate and nitrite in the plant tissues.[4]

Modulation of Amino Acid Metabolism

DA-6 influences the entire cascade of nitrogen assimilation, leading to changes in the amino acid pool. The activities of glutamine synthetase (GS), glutamate (B1630785) synthase (GOGAT), alanine (B10760859) aminotransferase (AlaAT), and aspartate aminotransferase (AspAT) are all positively affected by DA-6 application, particularly under stress conditions.[4] While DA-6 treatment can suppress the stress-induced increase in total free amino acids, it helps maintain a higher content of soluble proteins, suggesting a more efficient incorporation of amino acids into proteins.[4] Metabolomic studies in white clover have identified glycine (B1666218) as one of the metabolites that accumulate in response to DA-6 under drought stress, highlighting its role in osmoprotection and redox homeostasis.[5]

Data Summary: Effects of DA-6 on Nitrogen Metabolism in Maize Seedlings under Low Temperature

Parameter	Day 7 (Low Temp)	Day 7 (Low Temp + DA-6)	Reference
Nitrate Reductase (NR) Activity (% of control)	39.51%	74.07%	[4]
Nitrite Reductase (NiR) Activity (% of control)	21.17%	53.55%	[4]
Glutamine Synthetase (GS) Activity	▼ Decreased	▲ Mitigated Decrease	[4]
Glutamate Synthase (GOGAT) Activity	▼ Decreased	▲ Mitigated Decrease	[4]
Glutamate Dehydrogenase (GDH) Activity	▲ Increased	▼ Suppressed Increase	[4]
Alanine Aminotransferase (AlaAT) Activity	▼ Decreased	▲ Mitigated Decrease	[4]
Aspartate Aminotransferase (AspAT) Activity	▼ Decreased	▲ Mitigated Decrease	[4]
Nitrate (NO₃⁻) Content	▼ Decreased	▲ Mitigated Decrease	[4]
Nitrite (NO₂⁻) Content	▼ Decreased	▲ Mitigated Decrease	[4]
Ammonium (NH₄⁺) Content	▲ Increased	▼ Suppressed Increase	[4]
Free Amino Acid Content	▲ Increased	▼ Suppressed Increase	[4]
Soluble Protein Content	▼ Decreased	▲ Mitigated Decrease	[4]

III. Experimental Protocols

Quantification of Photosynthetic Pigments

Objective: To determine the concentration of chlorophylls (B1240455) and carotenoids in plant tissues treated with DA-6.

Methodology:

• Homogenize a known fresh weight of leaf tissue in 80% acetone.

• Centrifuge the homogenate to pellet the cell debris.

• Measure the absorbance of the supernatant at 663 nm, 645 nm, and 470 nm using a spectrophotometer.

• Calculate the concentrations of chlorophyll a, chlorophyll b, and total carotenoids using established equations.

In Vitro Nitrate Reductase Activity Assay

Objective: To measure the activity of nitrate reductase in plant extracts.

Methodology:

• Extract total protein from plant tissue using an appropriate extraction buffer.

• Initiate the enzymatic reaction by adding the protein extract to a reaction mixture containing potassium nitrate (substrate) and NADH (cofactor).

• Incubate the reaction at a controlled temperature.

• Stop the reaction and measure the amount of nitrite produced using a colorimetric assay (e.g., Griess reagent).

• Calculate the enzyme activity as the amount of nitrite produced per unit of protein per unit of time.

IV. Signaling Pathways and Regulatory Mechanisms

The effects of DA-6 on carbon and nitrogen metabolism are mediated by complex signaling networks that involve hormonal regulation and changes in gene expression.

Hormonal Crosstalk

DA-6 has been shown to influence the endogenous levels of several plant hormones. It can promote the synthesis of cytokinins, which are known to stimulate cell division and delay senescence.[6] Furthermore, DA-6 can modulate the levels of abscisic acid (ABA), a key hormone in stress responses.[2][6] This hormonal regulation likely plays a significant role in coordinating the metabolic responses to DA-6.

Transcriptional Regulation

Transcriptome analysis has provided insights into the genes and pathways regulated by DA-6. In wheat, DA-6 application after anthesis was found to significantly enrich pathways related to plant hormone signal transduction, protein processing in the endoplasmic reticulum, and starch and sucrose metabolism.[3] This indicates that DA-6 acts as a signaling molecule that triggers a cascade of gene expression changes, ultimately leading to the observed metabolic shifts.

Diagram: Proposed Signaling Pathway of DA-6 in Plants

Caption: Proposed signaling cascade of DA-6 in plants.

Diagram: Experimental Workflow for Metabolomic Analysis

Caption: General workflow for metabolomic analysis of DA-6 treated plants.

V. Conclusion

Diethyl aminoethyl hexanoate citrate is a potent plant growth regulator that exerts a profound influence on the central metabolic pathways of carbon and nitrogen. Its ability to enhance photosynthetic efficiency, upregulate key metabolic genes, and bolster the nitrogen assimilation pathway provides a strong foundation for its application in improving crop yield and resilience. Further research into the specific receptors and downstream signaling components will provide a more complete understanding of its mode of action and pave the way for the development of more targeted and effective agricultural products.

References

• 1. Frontiers | Diethyl Aminoethyl Hexanoate Increase Relay Strip Intercropping Soybean Grain by Optimizing Photosynthesis Aera and Delaying Leaf Senescence [frontiersin.org]
• 2. cropj.com [cropj.com]
• 3. Transcriptome analysis reveals the mechanism by which spraying diethyl aminoethyl hexanoate after anthesis regulates wheat grain filling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Exogenous diethyl aminoethyl hexanoate ameliorates low temperature stress by improving nitrogen metabolism in maize seedlings | PLOS One [journals.plos.org]
• 5. Diethyl aminoethyl hexanoate reprogramed accumulations of organic metabolites associated with water balance and metabolic homeostasis in white clover under drought stress - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Exogenous DA-6 Improves the Low Night Temperature Tolerance of Tomato Through Regulating Cytokinin [frontiersin.org]

Protocols & Analytical Methods

Preparation of Diethyl Aminoethyl Hexanoate Citrate Stock Solutions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock solutions of Diethyl aminoethyl hexanoate (B1226103) citrate (B86180) (DA-6 citrate), a compound commonly used as a plant growth regulator and also investigated for other biological activities. Accurate preparation of stock solutions is critical for ensuring the reliability and reproducibility of experimental results.

Physicochemical and Solubility Data

A summary of the key quantitative data for Diethyl aminoethyl hexanoate citrate is presented in Table 1. This information is essential for calculating the required mass of the compound to achieve a desired stock solution concentration.

Property	Value	Source(s)
Molecular Formula	C₁₈H₃₃NO₉	[1][2][3]
Molecular Weight	407.46 g/mol	[1][2][3]
Appearance	White to off-white solid/crystal	[4]
Purity	Typically >98%	[1][3]
Solubility in DMSO	≥ 100 mg/mL (245.42 mM)	[1]
Storage of Solid	-20°C for up to 3 years	[5]
Storage of Stock Solution	-20°C for 1 month or -80°C for up to 6 months	[6][7][8]

Safety and Handling Precautions

Before handling Diethyl aminoethyl hexanoate citrate, it is crucial to review the Safety Data Sheet (SDS). The following are general safety precautions:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with side shields, chemical-resistant gloves, and a lab coat.[1][5][9][10]

• Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust or aerosols.[1][5][9]

• Handling: Avoid contact with skin and eyes.[1][9] In case of contact, rinse the affected area thoroughly with water.[1][10]

• Storage: Store the solid compound and stock solutions in a tightly sealed container in a cool, dry, and well-ventilated place.[1][9]

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock Solution in DMSO (for in vitro use)

This protocol describes the preparation of a 100 mM Diethyl aminoethyl hexanoate citrate stock solution in Dimethyl Sulfoxide (DMSO).

Materials:

• Diethyl aminoethyl hexanoate citrate (solid)

• Anhydrous DMSO

• Sterile microcentrifuge tubes or vials

• Analytical balance

• Vortex mixer

• Sonicator (optional, but recommended)[4][5]

Procedure:

• Calculation: Determine the mass of Diethyl aminoethyl hexanoate citrate required to prepare the desired volume of a 100 mM stock solution.

  • Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

  • For example, to prepare 1 mL of a 100 mM stock solution:

    • Mass (g) = 0.1 mol/L x 0.001 L x 407.46 g/mol = 0.04075 g (or 40.75 mg)

• Weighing: Accurately weigh the calculated amount of Diethyl aminoethyl hexanoate citrate using an analytical balance and transfer it to a sterile microcentrifuge tube or vial.

• Dissolution:

  • Add the desired volume of anhydrous DMSO to the tube containing the compound.

  • Vortex the solution vigorously for 1-2 minutes to aid dissolution.

  • If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.[4][5] Visually inspect the solution to ensure there are no undissolved particles.

• Storage:

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[6][7][8]

  • Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[6][7][8]

Protocol 2: Preparation of a Working Solution for in vivo Studies

This protocol provides a general method for preparing a dosing solution suitable for animal experiments. The final concentration and vehicle composition may need to be optimized based on the specific experimental requirements.

Materials:

• Diethyl aminoethyl hexanoate citrate stock solution in DMSO (from Protocol 1)

• PEG300

• Tween-80

• Sterile saline (0.9% NaCl)

• Sterile tubes

• Vortex mixer

Procedure:

• Vehicle Preparation: The following is a common vehicle formulation. The ratios can be adjusted as needed.

  • 10% DMSO

  • 40% PEG300

  • 5% Tween-80

  • 45% Saline

• Dilution:

  • Calculate the volume of the DMSO stock solution needed to achieve the desired final concentration in the dosing vehicle.

  • In a sterile tube, add the required volume of the DMSO stock solution.

  • Add the PEG300 and mix thoroughly by vortexing.

  • Add the Tween-80 and vortex again until the solution is homogeneous.

  • Finally, add the saline to reach the final desired volume and vortex thoroughly.

• Administration: It is recommended to prepare the in vivo working solution fresh on the day of use.[7][8] If any precipitation is observed, gentle warming and/or sonication may be used to redissolve the compound.[7][8]

Diagrams

Caption: Workflow for preparing Diethyl aminoethyl hexanoate citrate solutions.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. lgcstandards.com [lgcstandards.com]
• 3. Diethyl aminoethyl hexanoate citrate | CymitQuimica [cymitquimica.com]
• 4. Diethyl aminoethyl hexanoate citrate | TargetMol [targetmol.com]
• 5. chemos.de [chemos.de]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. echemi.com [echemi.com]
• 10. datasheets.scbt.com [datasheets.scbt.com]

Application Notes and Protocols: Diethyl Aminoethyl Hexanoate Citrate (DA-6) for Crop Yield Enhancement

Audience: Researchers, scientists, and drug development professionals.

Introduction

Diethyl aminoethyl hexanoate (B1226103) (DA-6) is a synthetic, broad-spectrum plant growth regulator (PGR) that has demonstrated significant efficacy in enhancing crop performance across a wide variety of plant species.[1] First discovered by American scientists in the 1990s, DA-6 is valued for its ability to increase yield, improve crop quality, and enhance plant tolerance to environmental stresses.[2] Unlike traditional plant hormones, DA-6 does not act as a direct substitute but rather modulates the plant's endogenous hormonal balance and metabolic pathways. It is recognized for its high efficiency, low toxicity, and environmental safety, as it can be naturally degraded without leaving harmful residues.[1][3] This document provides a detailed overview of its mechanism of action, quantitative effects, and standardized protocols for its application in research and agricultural settings.

Mechanism of Action

DA-6 influences plant growth and development through a multi-faceted approach. It enhances the activities of key enzymes, boosts photosynthesis, and regulates the synthesis and balance of endogenous plant hormones, including auxins, cytokinins, and gibberellins.[4] The regulator promotes cell division and accelerates carbon and nitrogen metabolism, leading to more vigorous growth. By increasing chlorophyll (B73375), protein, and nucleic acid content, DA-6 improves the photosynthetic rate and the plant's ability to accumulate dry matter.[5] Furthermore, DA-6 has been shown to enhance plant resilience to abiotic stresses such as drought, cold, and salinity by modulating stress-response signaling pathways.[2][1][6]

Caption: General mechanism of action for DA-6 in plants.

A key aspect of DA-6's function is its role in stress mitigation. For instance, under low night temperature stress, exogenous DA-6 application helps stabilize chloroplast structure and maintain photosynthetic activity by promoting the accumulation of cytokinin (CTK).[6] Simultaneously, it maintains high levels of abscisic acid (ABA) and induces the expression of C-repeat binding factor (CBF) genes, which are critical components of the cold response signaling pathway.[6] This dual action helps plants better adapt to and survive adverse environmental conditions.

Caption: DA-6 mediated signaling for cold stress tolerance.[6]

Quantitative Data Summary

The application of DA-6 has shown quantifiable improvements in yield and physiological parameters across numerous crops. The optimal concentration and application timing can vary depending on the plant species and environmental conditions.

Table 1: Recommended DA-6 Application Protocols and Effects on Various Crops

Crop	Application Method	Concentration (mg/L)	Application Stage(s)	Observed Effects & Yield Enhancement	Citations
Soybean	Foliar Spray	30 - 60	Beginning of flowering	Increased plant height, leaf area, and dry weight. Significantly increased yield, 100-grain weight, and number of effective pods.	[7][8][9]
Corn	Seed Soaking / Foliar Spray	6 - 20	Seedling stage, young ear differentiation, heading stage	Improved germination, increased plant height, root length, and dry matter. Optimal foliar concentration at V3 stage is 20 mg/L.	[5][10][11]
Wheat	Seed Soaking / Foliar Spray	12 - 18	Three-leaf stage, booting stage, filling stage	Improved germination rate, fuller grains, increased grains per spike and 1000-grain weight, resistance to hot/dry wind.	[5][11]
Rice	Seed Soaking	10	36 hours before sowing	Improved germination potential and seedling vigor. Increased root-to-shoot ratio and chlorophyll content.	[4]
Cotton	Seed Soaking / Foliar Spray	5 - 15	Seedling stage, flower bud stage, flowering stage	Resulted in strong seedlings, more flowers and bolls, and improved fiber quality.	[5][11]
Tomato	Foliar Spray	10 - 20	Seedling stage, first flowering, after fruit setting	Promotes growth, preserves flowers, and promotes fruit development.	[12]
Pear	Foliar Spray	30 - 35	-	35 mg/L best for increasing sugar content and advancing ripening; 30 mg/L best for increasing fruit weight and Vitamin C.	[3]

| Citrus | Foliar Spray | 5 - 15 | Beginning of flowering, mid-physiological fruit drop | Accelerated young fruit expansion and increased fruit setting rate. |[5] |

Table 2: Summary of Key Physiological Effects of DA-6 Application

Physiological Parameter	Observed Effect	Description	Citations
Photosynthesis	Increase	Boosts chlorophyll content and photosynthetic rate, leading to greater energy conversion and nutrient accumulation.	[1]
Nutrient Absorption	Increase	Enhances root vitality and the uptake of water and fertilizers from the soil.	[2][1]
Enzyme Activity	Increase	Increases the activity of enzymes like nitrate reductase and peroxidase, promoting plant metabolism.	[13][4]
Protein & Sugar Content	Increase	Promotes the synthesis and accumulation of soluble proteins and sugars within the plant tissue.	[13][7][8]
Stress Resistance	Increase	Improves tolerance to abiotic stresses such as cold, drought, and salinity.	[2][1][6]

| Plant Senescence | Delay | Promotes carbon and nitrogen metabolism and regulates water balance, effectively delaying premature aging. |[1] |

Experimental Protocols

The following protocols provide standardized methodologies for the application of DA-6. It is crucial to perform small-scale trials to determine the optimal concentration for specific cultivars and local environmental conditions.

4.1 General Guidelines

• Purity: Use DA-6 citrate (B86180), which is readily soluble in water.[4]

• Solution Preparation: Prepare a stock solution and dilute to the final desired concentration immediately before use. DA-6 is stable in neutral and acidic conditions but can decompose under alkaline conditions.[4][12]

• Compatibility: DA-6 can be mixed with most fertilizers and fungicides, often producing a synergistic effect. Avoid mixing with alkaline pesticides or fertilizers.[13][12]

• Safety: While DA-6 has low toxicity, standard laboratory safety precautions (gloves, safety glasses) should be followed during handling and preparation.[5]

4.2 Protocol 1: Seed Treatment (Soaking) This method is used to improve germination rates and promote robust seedling development.[14]

• Preparation: Prepare the required volume of DA-6 solution at the desired concentration (e.g., 10-15 mg/L).

• Soaking: Fully immerse the seeds in the DA-6 solution. The soaking duration varies by crop (e.g., 8 hours for wheat, 24 hours for cotton, 36 hours for rice).[4][5][11]

• Post-Soaking: After the designated time, drain the solution. Depending on the seed type, they can be sown directly or rinsed with clean water before sowing to prevent residue from affecting emergence.[14]

• Control Group: A control group of seeds should be soaked in water for the same duration.

4.3 Protocol 2: Foliar Spraying This is the most common application method, used to promote growth, flowering, fruit set, and stress resistance throughout the plant's life cycle.[2]

• Preparation: Prepare the DA-6 solution at the target concentration (e.g., 10-60 mg/L, depending on the crop and growth stage).

• Timing: Apply during critical growth stages, such as the seedling stage, pre-flowering, and fruit development stage.[12] Applications are best made in the early morning or late afternoon to maximize absorption and avoid rapid evaporation.

• Application: Use a fine-mist sprayer to apply the solution evenly to the entire plant, ensuring coverage of both the upper and lower leaf surfaces until the point of runoff.

• Frequency: Multiple applications (e.g., 2-3 times) at intervals of 7-14 days may be beneficial, depending on the crop's growth cycle.[4]

• Control Group: A control group should be sprayed with water.

4.4 Protocol 3: Experimental Workflow for Efficacy Evaluation This workflow outlines a standard procedure for researchers to assess the impact of DA-6 on a specific crop.

Caption: A typical experimental workflow for evaluating DA-6.

Conclusion

Diethyl aminoethyl hexanoate citrate is a potent and versatile plant growth regulator that offers a wide range of benefits for crop production.[2][5] Its ability to enhance photosynthesis, regulate endogenous hormones, and improve stress tolerance translates directly into increased yields and higher quality produce.[1] The provided protocols offer a foundation for researchers and professionals to effectively utilize DA-6, with the understanding that optimization for specific crop varieties and environments is key to maximizing its benefits. Its favorable safety and environmental profile further establish DA-6 as a valuable tool in modern and sustainable agriculture.[1][3]

References

• 1. Plant growth regulator Diethyl aminoethyl hexanoate (DA-6): Efficiently improve crop yield and quality [agriplantgrowth.com]
• 2. What Is Diethyl Diethylhexanoate (DA-6) and Why It’s Widely Used as a Plant Growth Regulator [jindunchemical.com]
• 3. e3s-conferences.org [e3s-conferences.org]
• 4. Plant growth promoter- Diethyl aminoethyl hexanoate DA-6 - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [ee.plant-growth-regulator.com]
• 5. Diethyl aminoethyl hexanoate use technical manual - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 6. Frontiers | Exogenous DA-6 Improves the Low Night Temperature Tolerance of Tomato Through Regulating Cytokinin [frontiersin.org]
• 7. Effects of DA-6 and MC on the growth, physiology, and yield characteristics of soybean - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. cropj.com [cropj.com]
• 11. Diethyl aminoethyl hexanoate use technical manual - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 12. Diethyl aminoethyl hexanoate DA-6 [agriplantgrowth.com]
• 13. Details introduction of DA-6 - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 14. Diethyl aminoethyl hexanoate DA-6 for seed treatment improves germination rate and promotes robust seedling growth [agriplantgrowth.com]

Field Trial Protocols for Diethyl Aminoethyl Hexanoate Citrate Application: Application Notes and Protocols for Researchers

Introduction

Diethyl aminoethyl hexanoate (B1226103) (DA-6) is a broad-spectrum plant growth regulator known to enhance plant growth, improve stress tolerance, and increase crop yields. Its citrate (B86180) form is a stable, water-soluble salt that is readily absorbed by plants. DA-6 exhibits functions similar to endogenous plant hormones such as auxins, gibberellins (B7789140), and cytokinins.[1] Its primary mechanism of action involves the regulation of endogenous hormone balances, leading to a cascade of physiological and metabolic improvements.[2]

These application notes provide detailed protocols for conducting field trials to evaluate the efficacy of Diethyl aminoethyl hexanoate citrate on various crops. The information is intended for researchers, scientists, and drug development professionals in the agricultural sector.

Mechanism of Action

Diethyl aminoethyl hexanoate citrate acts by modulating the plant's endogenous hormone levels, primarily increasing growth-promoting hormones like indole-3-acetic acid (IAA), gibberellins (GA), and cytokinins (CTK), while reducing the stress-related hormone abscisic acid (ABA).[2] This hormonal shift triggers a series of beneficial downstream effects, including:

• Enhanced Photosynthesis: Increased chlorophyll (B73375) content and improved efficiency of Photosystem II (PSII) lead to higher photosynthetic rates.[3][4]

• Improved Nutrient and Water Uptake: Enhanced root development contributes to more efficient absorption of water and nutrients.

• Stress Mitigation: Upregulation of antioxidant enzyme activities (e.g., SOD, POD, CAT) reduces oxidative damage caused by abiotic stressors such as drought, salinity, and temperature extremes.[2][5]

• Osmotic Adjustment: Accumulation of soluble sugars and proline helps maintain cellular turgor under water-deficient conditions.[2]

Quantitative Data Summary

The following tables summarize the quantitative effects of Diethyl aminoethyl hexanoate citrate application on various crops as reported in scientific literature.

Table 1: Effects of Diethyl Aminoethyl Hexanoate Citrate on Soybean Growth and Yield

Parameter	Concentration (mg/L)	Application Stage	Observed Effect	Reference
Plant Height	30 - 90	Vegetative	Up to 21.0% increase	[2]
Leaf Area	30 - 90	Vegetative	Up to 18.7% increase	[2]
Leaf Dry Weight	30 - 90	Vegetative	Up to 66.4% increase	[2]
Soluble Protein	30 - 90	Various	Up to 27.7% increase	[2]
Soluble Sugar	30 - 90	Various	Up to 38.2% increase	[2]
Yield	30 - 90	Flowering	Significant increase	[2]
100-grain Weight	30 - 90	Flowering	Significant increase	[2]
Effective Pods	30 - 90	Flowering	Significant increase	[2]

Table 2: Recommended Application Rates and Timing for Various Crops

Crop	Concentration (mg/L)	Application Stage(s)	Expected Benefits	Reference
Tomato, Eggplant, Pepper	10 - 20	Seedling, Early Flowering, Post-fruit Setting	Stronger seedlings, disease resistance, increased fruit set	[1]
Cucumber, Melons	8 - 15	Seedling, Early Flowering, Post-fruit Setting	Increased flowering, improved fruit quality, early maturity	[1]
Cotton	5 - 15 (seed soaking)	Seedling, Flower Bud, Flowering	Stronger seedlings, more bolls, improved quality	[1]
Rice	10 (seed soaking)	Seedling	Improved germination, robust seedlings	[1]
Wheat	10 - 15	Booting, Filling	Increased grain weight, improved quality	[5]
Sugarcane	8 - 15	Seedling, Jointing, Rapid Growth	Increased tillering, plant height, and sugar content	[1]

Experimental Protocols

Field Trial Experimental Design

A randomized complete block design (RCBD) is recommended for field trials to minimize the effects of field variability.

• Treatments:

  • Control (untreated)

  • Diethyl aminoethyl hexanoate citrate at three different concentrations (e.g., low, medium, high, based on Table 2 recommendations for the specific crop).

  • Positive control (optional, another commercial plant growth regulator).

• Replications: A minimum of three to four replications (blocks) is recommended for statistical validity.

• Plot Size: Plot size should be appropriate for the crop being tested, typically ranging from 10 to 50 square meters. A buffer zone should be maintained between plots to prevent spray drift.

Preparation of Diethyl Aminoethyl Hexanoate Citrate Solutions

• Stock Solution: Prepare a stock solution of Diethyl aminoethyl hexanoate citrate (e.g., 1000 mg/L) by dissolving the required amount of the compound in distilled water. The citrate form is readily soluble in water.[1]

• Working Solutions: Prepare the final application concentrations by diluting the stock solution with water. For example, to prepare a 10 mg/L solution, dilute 10 mL of the 1000 mg/L stock solution in 990 mL of water.

• Adjuvants: The addition of a non-ionic surfactant may improve the coverage and absorption of the foliar spray, but this should be tested for phytotoxicity on a small scale first.

Application Methodology

• Application Method: Foliar spraying is the most common and effective method of application. Use a calibrated backpack sprayer or a plot sprayer to ensure uniform coverage.

• Application Volume: The spray volume should be sufficient to wet the foliage without causing excessive runoff. This typically ranges from 300 to 600 liters per hectare, depending on the crop canopy size.

• Timing of Application: The timing of application is critical for achieving the desired effects. Refer to Table 2 for recommended application stages for different crops. Applications are often timed to coincide with key physiological stages such as seedling, flowering, and fruit development.

• Environmental Conditions: Apply during the early morning or late evening to avoid rapid evaporation and potential leaf burn. Avoid application during high winds to prevent spray drift.

Data Collection and Analysis

The following parameters should be measured to evaluate the efficacy of Diethyl aminoethyl hexanoate citrate:

• Vegetative Growth:

  • Plant height

  • Stem diameter

  • Leaf area index (LAI)

  • Shoot and root biomass (dry weight)

• Physiological Parameters:

  • Chlorophyll content (e.g., using a SPAD meter)

  • Photosynthetic rate (e.g., using a portable photosynthesis system)

  • Stomatal conductance

• Yield and Quality Parameters:

  • Number of fruits/pods per plant

  • Fruit/grain weight

  • Total yield per unit area

  • Quality parameters specific to the crop (e.g., sugar content, protein content, fruit firmness).

• Statistical Analysis: Data should be analyzed using Analysis of Variance (ANOVA) appropriate for the experimental design (RCBD). Treatment means should be compared using a suitable post-hoc test, such as Tukey's HSD or Duncan's multiple range test, at a significance level of p < 0.05.

Visualizations

Signaling Pathway of Diethyl Aminoethyl Hexanoate Citrate

Caption: Proposed signaling pathway of Diethyl aminoethyl hexanoate citrate in plants.

Experimental Workflow for a Field Trial

Caption: General workflow for a field trial of Diethyl aminoethyl hexanoate citrate.

References

• 1. Plant growth promoter- Diethyl aminoethyl hexanoate DA-6 - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [ee.plant-growth-regulator.com]
• 2. Diethyl Aminoethyl Hexanoate Priming Ameliorates Seed Germination via Involvement in Hormonal Changes, Osmotic Adjustment, and Dehydrins Accumulation in White Clover Under Drought Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Diethyl aminoethyl hexanoate reprogramed accumulations of organic metabolites associated with water balance and metabolic homeostasis in white clover under drought stress - PMC [pmc.ncbi.nlm.nih.gov]

Application of Diethyl Aminoethyl Hexanoate (DA-6) Citrate to Enhance Drought Resistance in Plants: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl aminoethyl hexanoate (B1226103) (DA-6), a synthetic plant growth regulator, has demonstrated significant potential in enhancing plant tolerance to various abiotic stresses, including drought.[1][2] This document provides detailed application notes and protocols for utilizing DA-6 citrate (B86180) to improve drought resistance in plants. The information is compiled from recent scientific studies and is intended to guide researchers in designing and conducting experiments to evaluate the efficacy of DA-6.

DA-6 is known to mitigate drought-stimulated leaf senescence by regulating water homeostasis, chlorophyll (B73375) metabolism, and the antioxidant defense system.[3][4] It functions by promoting osmotic adjustment, scavenging reactive oxygen species (ROS), enhancing photosynthetic efficiency, and modulating the expression of stress-responsive genes.[4][5] Foliar application of DA-6 has been shown to improve water status, maintain cell membrane stability, and reprogram metabolic pathways to favor the accumulation of protective compounds under drought conditions.[6][7]

Physiological and Biochemical Effects of DA-6 Under Drought Stress

Application of DA-6 has been observed to elicit a range of beneficial physiological and biochemical responses in plants subjected to drought stress. These effects collectively contribute to improved plant survival and growth under water-limited conditions.

Water Homeostasis and Photosynthesis

DA-6 treatment helps plants maintain better water status under drought. Studies have shown that DA-6 pretreated plants exhibit higher relative water content (RWC) and lower osmotic potential (OP) compared to untreated plants under drought stress.[1][6] This is associated with improved water uptake and retention. Furthermore, DA-6 helps preserve photosynthetic function by protecting chlorophyll from degradation and maintaining the photochemical efficiency of photosystem II (PSII).[3][5]

Oxidative Stress Mitigation

Drought stress leads to the overproduction of reactive oxygen species (ROS), causing oxidative damage to cellular components. DA-6 enhances the plant's antioxidant defense system by increasing the activities of key enzymes such as superoxide (B77818) dismutase (SOD), peroxidase (POD), catalase (CAT), and ascorbate (B8700270) peroxidase (APX).[3][5] This leads to a reduction in indicators of oxidative damage, including electrolyte leakage (EL), malondialdehyde (MDA) content, and levels of superoxide radicals (O₂⁻) and hydrogen peroxide (H₂O₂).[5][6]

Metabolic Reprogramming

Metabolomic studies reveal that DA-6 induces the accumulation of various organic metabolites that play a role in osmotic adjustment and cellular protection.[1][6] Under drought stress, DA-6 treated plants show increased levels of sugars, sugar alcohols, organic acids, and amino acids.[6][7] These compounds act as osmolytes, helping to maintain turgor pressure and protect cellular structures.

Quantitative Data Summary

The following tables summarize the quantitative effects of DA-6 application on various physiological and biochemical parameters in plants under drought stress, as reported in scientific literature.

Table 1: Effect of DA-6 on Water Status and Photosynthetic Parameters in White Clover under Drought Stress [1][6]

Parameter	Treatment Group	Value	Percent Change vs. Drought (Untreated)
Relative Water Content (RWC)	Drought + DA-6	-	28.48% Higher
Osmotic Potential (OP)	Drought + DA-6	-	17.43% Lower
Total Chlorophyll	Well-watered + DA-6	-	Significantly Increased
Chlorophyll a	Well-watered + DA-6	-	Significantly Increased

Table 2: Effect of DA-6 on Oxidative Damage Markers in White Clover under Drought Stress [1][6]

Parameter	Treatment Group	Percent Reduction vs. Drought (Untreated)
Electrolyte Leakage (EL)	Drought + DA-6	15%
Superoxide Radical (O₂⁻) Content	Drought + DA-6	15.55%
Hydrogen Peroxide (H₂O₂) Content	Drought + DA-6	21%
Malondialdehyde (MDA) Content	Drought + DA-6	7.60%

Table 3: Effect of DA-6 on Growth and Oxidative Damage in Creeping Bentgrass under Drought Stress [3][5]

Parameter	Treatment Group	Percent Change vs. Drought (Untreated)
Relative Water Content (RWC)	Drought + DA-6	27% Higher
Electrolyte Leakage (EL)	Drought + DA-6	18% Lower
Superoxide Radical (O₂⁻) Content	Drought + DA-6	13% Lower
Hydrogen Peroxide (H₂O₂) Content	Drought + DA-6	29% Lower
Malondialdehyde (MDA) Content	Drought + DA-6	15% Lower

Experimental Protocols

The following are detailed protocols for key experiments to assess the effect of DA-6 on plant drought resistance.

Protocol 1: Plant Growth, DA-6 Application, and Drought Stress Induction

Objective: To evaluate the effect of DA-6 pretreatment on plant growth and physiology under simulated drought stress.

Materials:

• Plant seeds (e.g., white clover, creeping bentgrass)

• Pots with appropriate soil mix or hydroponic setup

• Diethyl aminoethyl hexanoate (DA-6) citrate solution (e.g., 0.4 mM or 1.5 mM)[3][6]

• Polyethylene glycol (PEG) 6000 solution (e.g., 17% w/v for -0.3 MPa)[2][6]

• Hoagland's nutrient solution[6]

• Growth chamber or greenhouse with controlled conditions

Procedure:

• Plant Germination and Growth:

  • Sterilize seeds (e.g., with 75% ethanol) and sow them in pots or a hydroponic system.[2]

  • Grow plants under controlled conditions (e.g., 25/20°C day/night temperature, 14-hour photoperiod).

• DA-6 Application:

  • Foliar Spray: Prepare a 1.5 mM DA-6 solution and spray it onto the leaves of the plants until runoff.[6][7]

  • Soil Irrigation: Prepare a 0.4 mM DA-6 solution and irrigate the soil of the potted plants.[3][5]

  • Apply the DA-6 treatment to a subset of plants before inducing drought stress. A control group should be treated with a mock solution (without DA-6).

• Drought Stress Induction:

  • After DA-6 pretreatment, subject the plants to drought stress.

  • PEG Method: For hydroponic or pot experiments, induce drought by adding PEG 6000 to the nutrient solution to achieve a specific osmotic potential (e.g., -0.3 MPa).[2][6]

  • Water Withholding: For soil-based experiments, withhold irrigation for a specified period (e.g., 8-9 days).[3][6]

• Experimental Groups:

  • Control (Well-watered, no DA-6)

  • Control + DA-6 (Well-watered, with DA-6)

  • Drought (Drought stress, no DA-6)

  • Drought + DA-6 (Drought stress, with DA-6)[3][6]

• Data Collection:

  • Collect leaf samples at the end of the drought period for physiological and biochemical analyses.

Protocol 2: Measurement of Relative Water Content (RWC)

Objective: To determine the water status of the plant leaves.

Procedure:

• Excise fresh leaves and immediately record their fresh weight (FW).

• Immerse the leaves in deionized water for 4 hours at room temperature to achieve full turgidity.

• Blot the leaves dry and record their turgid weight (TW).

• Dry the leaves in an oven at 80°C for 24 hours and record their dry weight (DW).

• Calculate RWC using the formula: RWC (%) = [(FW - DW) / (TW - DW)] × 100.

Protocol 3: Determination of Oxidative Damage Markers

Objective: To quantify the extent of oxidative stress in plant tissues.

A. Electrolyte Leakage (EL):

• Cut fresh leaf samples into small pieces and place them in a test tube with deionized water.

• Measure the initial electrical conductivity (EC1) of the solution.

• Incubate the tubes at room temperature for a specified time (e.g., 2 hours).

• Measure the electrical conductivity again (EC2).

• Boil the samples to cause maximum leakage and measure the final electrical conductivity (EC3).

• Calculate EL using the formula: EL (%) = (EC2 - EC1) / EC3 × 100.

B. Malondialdehyde (MDA) Content:

• Homogenize leaf tissue in trichloroacetic acid (TCA).

• Centrifuge the homogenate to collect the supernatant.

• Mix the supernatant with thiobarbituric acid (TBA) solution.

• Heat the mixture in a water bath, then cool it quickly.

• Measure the absorbance at 532 nm and 600 nm.

• Calculate MDA content using the appropriate formula and extinction coefficient.

Protocol 4: Assay of Antioxidant Enzyme Activities

Objective: To measure the activity of key antioxidant enzymes.

Procedure:

• Enzyme Extraction: Homogenize fresh leaf tissue in an ice-cold extraction buffer (e.g., phosphate (B84403) buffer). Centrifuge the homogenate at a low temperature and collect the supernatant for enzyme assays.

• Superoxide Dismutase (SOD): Assay SOD activity based on its ability to inhibit the photochemical reduction of nitroblue tetrazolium (NBT).

• Catalase (CAT): Measure CAT activity by monitoring the decomposition of H₂O₂ at 240 nm.

• Peroxidase (POD): Determine POD activity by observing the oxidation of a substrate (e.g., guaiacol) in the presence of H₂O₂.

• Ascorbate Peroxidase (APX): Assay APX activity by measuring the decrease in absorbance at 290 nm due to ascorbate oxidation.

Visualizations

The following diagrams illustrate the signaling pathways and experimental workflows related to the application of DA-6 for drought resistance.

Caption: Signaling pathway of DA-6 in enhancing plant drought tolerance.

Caption: Experimental workflow for studying DA-6 effects on drought resistance.

References

• 1. Frontiers | Diethyl aminoethyl hexanoate reprogramed accumulations of organic metabolites associated with water balance and metabolic homeostasis in white clover under drought stress [frontiersin.org]
• 2. Diethyl Aminoethyl Hexanoate Priming Ameliorates Seed Germination via Involvement in Hormonal Changes, Osmotic Adjustment, and Dehydrins Accumulation in White Clover Under Drought Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diethyl aminoethyl hexanoate mitigates drought-stimulated leaf senescence via the regulation of water homeostasis, chlorophyll metabolism, and antioxidant defense in creeping bentgrass [maxapress.com]
• 4. researchgate.net [researchgate.net]
• 5. Diethyl aminoethyl hexanoate mitigates drought-stimulated leaf senescence via the regulation of water homeostasis, chlorophyll metabolism, and antioxidant defense in creeping bentgrass [maxapress.com]
• 6. Diethyl aminoethyl hexanoate reprogramed accumulations of organic metabolites associated with water balance and metabolic homeostasis in white clover under drought stress - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Diethyl aminoethyl hexanoate reprogramed accumulations of organic metabolites associated with water balance and metabolic homeostasis in white clover under drought stress - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Diethyl Aminoethyl Hexanoate Citrate in Promoting Root Growth and Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl aminoethyl hexanoate (B1226103) (DA-6) is a synthetic plant growth regulator known for its broad-spectrum effects on plant growth and development. The citrate (B86180) form of DA-6 is readily soluble in water, making it convenient for various application methods. This document provides detailed application notes and experimental protocols for utilizing diethyl aminoethyl hexanoate citrate to promote root growth and development in research and agricultural settings.

Application Notes

1. Overview of Diethyl Aminoethyl Hexanoate Citrate (DA-6)

Diethyl aminoethyl hexanoate is a tertiary amine compound that exhibits multifaceted physiological effects on plants.[1] It is recognized for its ability to enhance photosynthesis, increase chlorophyll (B73375) and protein content, and promote cell division and elongation.[1][2] DA-6 is absorbed by plants through their roots, stems, and leaves.[3] Its mechanism of action is believed to involve the regulation of endogenous plant hormones, exhibiting auxin, gibberellin, and cytokinin-like activities.[1] This regulation leads to improved carbon and nitrogen metabolism, enhanced water and nutrient absorption, and ultimately, stimulated growth and development.[2][4]

2. Mechanism of Action in Root Development

DA-6 promotes root development through several interconnected pathways:

• Hormonal Regulation: DA-6 can influence the balance of endogenous phytohormones. It is suggested to enhance the effects of auxins, which are critical for initiating root formation and promoting the growth of primary and lateral roots. It may also interact with cytokinins and gibberellins (B7789140) to regulate the overall architecture of the root system.[1]

• Enhanced Nutrient Uptake: A more developed root system, stimulated by DA-6, allows for more efficient absorption of water and essential nutrients from the soil.[5] This improved nutrient status further supports overall plant growth.

• Increased Metabolic Activity: DA-6 has been shown to increase the activity of key enzymes such as nitrate (B79036) reductase and peroxidase, which are involved in nitrogen metabolism and stress responses within the roots.[2]

• Promotion of Cell Division and Elongation: At the cellular level, DA-6 stimulates cell division and elongation in the root meristems, leading to an increase in root length and biomass.[2]

3. Observed Effects on Root Growth

Studies have demonstrated the positive effects of DA-6 on various root parameters across different plant species. Application of DA-6 has been shown to lead to:

• Increased root biomass (dry and fresh weight).[6]

• Enhanced primary root length.[6]

• A higher number of lateral and adventitious roots.

• Improved root activity and vigor.[7]

• An increased root-to-shoot ratio, indicating a significant allocation of resources to root development.[6][7]

Quantitative Data Summary

The following tables summarize the quantitative effects of diethyl aminoethyl hexanoate citrate on root growth parameters as reported in various studies.

Table 1: Effect of Diethyl Aminoethyl Hexanoate (DA-6) on Corn (Zea mays) and Soybean (Glycine max) Seedling Growth [6]

Plant Species	DA-6 Concentration (mg L⁻¹)	Root Weight Increase (%)	Root Length Increase (%)
Corn	20	51.2	Not Specified
Soybean	10	57.7	9.0

Table 2: Effect of Diethyl Aminoethyl Hexanoate (DA-6) on Grape (Vitis vinifera) Seedling Biomass

DA-6 Concentration (mg L⁻¹)	Root Biomass Increase (%)
20	37.46[8]

Table 3: Effect of Diethyl Aminoethyl Hexanoate (DA-6) on Tomato (Solanum lycopersicum) Seedlings under Cadmium Stress [9]

DA-6 Concentration (mg L⁻¹)	Root Biomass
10	Increased
>10	No significant effect or inhibition

Experimental Protocols

Protocol 1: Seed Treatment for Enhanced Root Development

This protocol outlines the procedure for treating seeds with DA-6 to promote early and vigorous root growth.

Materials:

• Diethyl aminoethyl hexanoate citrate (DA-6) powder

• Distilled water

• Beakers or flasks

• Magnetic stirrer and stir bar

• Seeds of the target plant species

• Germination trays or pots with sterile growth medium

• Incubator or growth chamber with controlled temperature and light

Procedure:

• Preparation of DA-6 Stock Solution:

  • Prepare a stock solution of DA-6 (e.g., 1000 mg L⁻¹) by dissolving a calculated amount of DA-6 citrate powder in distilled water. Stir until fully dissolved. The citrate form is readily soluble in water.[10]

• Preparation of Working Solutions:

  • Prepare a series of working solutions with concentrations ranging from 5 to 20 mg L⁻¹ by diluting the stock solution with distilled water.[2][10] A control group with only distilled water should be included.

• Seed Soaking:

  • Place a known number of seeds in each working solution and the control solution. Ensure the seeds are fully submerged.

  • Soak the seeds for a period of 8 to 24 hours, depending on the seed type and size.[4][10]

• Sowing:

  • After soaking, remove the seeds from the solutions and allow any excess liquid to drain.

  • Sow the treated seeds in germination trays or pots filled with a sterile growth medium (e.g., peat moss, vermiculite, or a soil mix).

• Germination and Growth:

  • Place the trays or pots in a growth chamber or incubator with optimal conditions for the specific plant species (e.g., 25°C, 16/8 h light/dark cycle).

  • Water the seedlings as needed, ensuring consistent moisture levels for all treatment groups.

• Data Collection and Analysis (after a predetermined period, e.g., 14-21 days):

  • Carefully remove the seedlings from the growth medium, gently washing the roots to remove any adhering particles.

  • Measure the following root parameters:

    • Root Length: Measure the length of the primary root using a ruler or digital calipers.

    • Number of Lateral Roots: Count the number of lateral roots emerging from the primary root.

    • Root Fresh Weight: Blot the roots dry with a paper towel and record their weight.

    • Root Dry Weight: Place the roots in a drying oven at 70°C for 48-72 hours, or until a constant weight is achieved, and then record the dry weight.

  • Statistically analyze the data to determine the significance of the effects of different DA-6 concentrations.

Protocol 2: Foliar Application to Promote Root Growth in Seedlings

This protocol describes the application of DA-6 as a foliar spray to established seedlings to stimulate further root development.

Materials:

• Diethyl aminoethyl hexanoate citrate (DA-6) working solutions (5-20 mg L⁻¹) prepared as in Protocol 1.

• Seedlings of the target plant species (e.g., at the 2-4 leaf stage).

• Spray bottles for each concentration.

• Controlled environment growth area.

Procedure:

• Seedling Preparation:

  • Grow seedlings under uniform conditions until they reach the desired growth stage (e.g., 2-4 true leaves).

• Foliar Spray Application:

  • Fill separate, labeled spray bottles with each DA-6 working solution and the control (distilled water).

  • Spray the foliage of the seedlings until runoff, ensuring even coverage of the leaves. Apply the treatments during a period of low light intensity (e.g., early morning or late afternoon) to prevent rapid evaporation and potential leaf burn.

• Growth and Maintenance:

  • Return the seedlings to the controlled growth environment and continue to provide optimal growing conditions.

  • Repeat the foliar application at regular intervals if required by the experimental design (e.g., every 7-10 days).

• Data Collection and Analysis:

  • At the end of the experimental period, harvest the plants and measure the root parameters as described in Protocol 1 (Step 6).

Visualizations

Caption: Proposed signaling pathway of DA-6 in promoting root growth.

References

• 1. Plant growth regulator DA-6 | [engebiotech.com]
• 2. Diethyl aminoethyl hexanoate DA-6 [agriplantgrowth.com]
• 3. Root Sampling and Root Parameter Measurements [bio-protocol.org]
• 4. Diethyl aminoethyl hexanoate use technical manual - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [af.bestplanthormones.com]
• 5. Plant growth regulator Diethyl aminoethyl hexanoate (DA-6): Efficiently improve crop yield and quality [agriplantgrowth.com]
• 6. cropj.com [cropj.com]
• 7. Plant growth promoter- Diethyl aminoethyl hexanoate DA-6 - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [ee.plant-growth-regulator.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Diethyl aminoethyl hexanoate use technical manual - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]

Technical Notes & Optimization

Troubleshooting poor solubility of Diethyl aminoethyl hexanoate citrate in experiments.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing poor solubility of Diethyl aminoethyl hexanoate (B1226103) citrate (B86180) in their experiments.

Troubleshooting Guide

Issue: Precipitate forms when dissolving Diethyl aminoethyl hexanoate citrate in aqueous solutions.

• Question 1: I'm trying to dissolve Diethyl aminoethyl hexanoate citrate in water as suggested by some sources, but it's not dissolving easily or is forming a precipitate. What could be the cause?

  Answer: While Diethyl aminoethyl hexanoate citrate is described as water-soluble, several factors can lead to poor dissolution or precipitation.[1] As an amine salt, its solubility is highly dependent on the pH of the solution. The citrate salt form suggests it is more soluble in an acidic to neutral pH range. If your water is slightly alkaline, or if you are dissolving it in a buffer with a high pH, the free amine form may precipitate. Additionally, the dissolution rate can be slow, and high concentrations can lead to saturation issues.

  Troubleshooting Steps:

  • Verify pH: Check the pH of your water or aqueous buffer. If it is neutral to alkaline, try adjusting the pH to a slightly acidic range (e.g., pH 5.0-6.5) before adding the compound.

  • Gentle Warming: Gently warm the solution to 37°C to increase the rate of dissolution.[2] Avoid excessive heat, as it may degrade the compound.

  • Sonication: Use a bath sonicator for 5-10 minutes to break up any clumps and aid in dissolution.[2]

  • Start with a Stock Solution: Prepare a concentrated stock solution in a suitable organic solvent like DMSO and then dilute it into your aqueous experimental medium.[2][3] This is a common strategy for compounds that are challenging to dissolve directly in aqueous buffers.

• Question 2: My Diethyl aminoethyl hexanoate citrate dissolves in DMSO, but it precipitates when I dilute the stock solution into my aqueous cell culture medium or buffer. How can I prevent this?

  Answer: This is a common issue known as "crashing out" and occurs when a compound that is highly soluble in an organic solvent is introduced into an aqueous medium where its solubility is much lower.[2] The key is to manage the transition between the organic and aqueous environments carefully.

  Troubleshooting Steps:

  • Lower Final Concentration: The most straightforward approach is to lower the final concentration of the compound in your aqueous medium.

  • Optimize DMSO Concentration: Ensure the final concentration of DMSO in your working solution is as low as possible, typically ≤ 0.1%, as many biological systems can tolerate this level.[2]

  • Use Co-solvents: For in vivo or other applications where higher concentrations are needed, a co-solvent system can be employed. A common formulation involves a mixture of DMSO, PEG300, Tween-80, and saline.[4][5]

  • Dilution Technique: Add the DMSO stock solution to the aqueous buffer dropwise while vigorously vortexing or stirring. This rapid dispersion can help prevent localized high concentrations that lead to precipitation.[2]

Frequently Asked Questions (FAQs)

• Q1: What are the basic chemical properties of Diethyl aminoethyl hexanoate citrate?

  A1: Diethyl aminoethyl hexanoate citrate is a plant growth regulator.[4] Its chemical formula is C₁₈H₃₃NO₉, and it has a molecular weight of approximately 407.46 g/mol .[6] It is typically supplied as a pure white crystalline solid.[1]

• Q2: What is the recommended storage condition for Diethyl aminoethyl hexanoate citrate?

  A2: As a powder, it should be stored at -20°C for long-term stability (up to 3 years).[3] Stock solutions prepared in a solvent should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[4] It is advisable to store solutions in aliquots to avoid repeated freeze-thaw cycles.[4]

• Q3: In which solvents is Diethyl aminoethyl hexanoate citrate soluble?

  A3: It is described as easily soluble in water, ethanol, methanol, and acetone.[1] For laboratory research, Dimethyl sulfoxide (B87167) (DMSO) is a common solvent for preparing concentrated stock solutions, with a reported solubility of up to 112.5 mg/mL (276.1 mM), though sonication may be required.[3] For in vivo studies, a solubility of at least 5 mg/mL has been achieved using a co-solvent system.[4][5]

Data Presentation

Table 1: Solubility Data for Diethyl Aminoethyl Hexanoate Citrate

Solvent/System	Reported Solubility	Molar Concentration	Notes	Source
Water	Easily Soluble	Not specified	pH-dependent	[1]
Ethanol, Methanol, Acetone	Soluble	Not specified	[1]
Dimethyl sulfoxide (DMSO)	112.5 mg/mL	276.1 mM	Sonication recommended	[3]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 5 mg/mL	12.27 mM	Clear solution for in vivo use	[4][5]
10% DMSO, 90% (20% SBE-β-CD in saline)	≥ 5 mg/mL	12.27 mM	Clear solution	[5]
10% DMSO, 90% corn oil	≥ 5 mg/mL	12.27 mM	Clear solution	[5]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution in DMSO

• Calculation: Based on the molecular weight (407.46 g/mol ), calculate the mass of Diethyl aminoethyl hexanoate citrate required to achieve the desired stock concentration (e.g., 100 mM).

• Weighing: Carefully weigh the calculated amount of the compound in a suitable vial.

• Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO.

• Mixing: Vortex the solution for 1-2 minutes. If the compound does not fully dissolve, use a bath sonicator for 5-10 minutes or gently warm the solution to 37°C until a clear solution is obtained.[2][3]

• Storage: Store the stock solution in small, single-use aliquots at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.[4]

Protocol 2: Preparation of an Aqueous Working Solution from a DMSO Stock

• Pre-warm Medium: If appropriate for your experiment, pre-warm your aqueous buffer or cell culture medium to the experimental temperature (e.g., 37°C).

• Calculate Dilution: Determine the volume of the DMSO stock solution needed to achieve the final desired concentration in your aqueous medium. Ensure the final DMSO concentration does not exceed a level tolerated by your experimental system (typically ≤ 0.1%).

• Dilution Step: While vigorously vortexing the aqueous medium, add the calculated volume of the DMSO stock solution drop-by-drop. This rapid mixing is crucial to prevent precipitation.[2]

• Final Check: Visually inspect the final solution for any signs of precipitation. If the solution is cloudy, you may need to lower the final concentration or consider using a co-solvent system as described in Protocol 3.

Protocol 3: Preparation of a Co-Solvent Formulation for In Vivo Studies

This protocol is based on a formulation that achieves a concentration of ≥ 5 mg/mL.[4][5]

• Initial Dissolution: Dissolve the Diethyl aminoethyl hexanoate citrate in DMSO to constitute 10% of the final volume.

• Add Co-solvents: Sequentially add the following solvents, ensuring each is fully mixed before adding the next:

  • 40% PEG300

  • 5% Tween-80

• Final Dilution: Add saline to make up the final 45% of the volume.

• Mixing: Vortex thoroughly until a clear solution is achieved. Gentle warming or sonication can be used to aid dissolution if necessary.

• Administration: It is recommended to prepare this working solution fresh on the day of use.[4]

Visualizations

Caption: A flowchart for troubleshooting solubility issues.

Caption: Workflow for preparing stock and working solutions.

References

• 1. Diethyl aminoethyl hexanoate use technical manual - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 2. benchchem.com [benchchem.com]
• 3. Diethyl aminoethyl hexanoate citrate | TargetMol [targetmol.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. Diethyl aminoethyl hexanoate citrate | CymitQuimica [cymitquimica.com]

Avoiding phytotoxicity with Diethyl aminoethyl hexanoate citrate applications.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals avoid phytotoxicity when using Diethyl aminoethyl hexanoate (B1226103) citrate (B86180) (DA-6 citrate) in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Diethyl aminoethyl hexanoate citrate (DA-6 citrate)?

A1: Diethyl aminoethyl hexanoate (DA-6) is a broad-spectrum plant growth regulator. Its citrate form is a white, flaky crystal that is soluble in water and polar organic solvents like ethanol (B145695) and acetone. It is stable at room temperature but can decompose in alkaline conditions.[1] DA-6 is known to increase chlorophyll (B73375), protein, and nucleic acid content in plants, enhance photosynthetic rates, and promote carbon and nitrogen metabolism. These effects can lead to improved growth, increased yield, and enhanced stress resistance.[2]

Q2: What are the typical symptoms of DA-6 citrate phytotoxicity?

A2: Over-application of DA-6 citrate can lead to phytotoxicity. The primary symptoms observed are on the leaves, which initially develop spots. These spots gradually enlarge, changing in color from light yellow to dark brown, and eventually becoming transparent.[3]

Q3: What are the general symptoms of plant growth regulator (PGR) overdose?

A3: General symptoms of PGR overdose can include stunting, leaf crinkling or distortion, chlorosis (yellowing), and necrosis (tissue death).[4] In severe cases, it can lead to delayed flowering and reduced fruit or flower size.

Q4: Is DA-6 citrate considered toxic to humans or animals?

A4: Diethyl aminoethyl hexanoate is a fatty ester compound and is considered to have very low toxicity to humans and animals.[5]

Troubleshooting Guide

This guide addresses specific issues that may arise during the application of Diethyl aminoethyl hexanoate citrate.

Issue 1: Leaf Spotting and Discoloration After Application

• Symptoms: You observe spots on the leaves of treated plants. The spots are initially light yellow, then progress to dark brown, and may become transparent.[3]

• Cause: This is a characteristic symptom of DA-6 citrate overdose. The concentration or application frequency likely exceeded the plant's tolerance.

• Solution:

  • Cease Application: Immediately stop any further applications of DA-6 citrate to the affected plants.

  • Rinse Foliage: If the application was recent, thoroughly rinse the plant foliage with water to remove unabsorbed residue.

  • Supportive Care: Provide optimal growing conditions (water, light, and nutrients) to help the plant recover. New growth should appear normal.

  • Review Protocol: Before the next application, carefully review your protocol and the recommended application rates for your specific plant species (see Table 1).

Issue 2: Stunted Growth and Deformed Leaves

• Symptoms: Plants appear stunted, and new leaves are crinkled or misshapen after treatment.

• Cause: This is a common sign of PGR overdose.[4][6] While not a specific symptom of DA-6, it indicates that the concentration was too high, leading to an inhibitory effect on growth.

• Solution:

  • Discontinue Treatment: Halt all DA-6 citrate applications.

  • Gibberellic Acid Application: In some cases of PGR-induced stunting, an application of gibberellic acid (GA) can help to reverse the effects and promote stem elongation.[7] Consult relevant literature for appropriate concentrations for your plant species.

  • Adjust Future Applications: For subsequent experiments, significantly reduce the application rate. It is advisable to perform a dose-response test on a small batch of plants to determine the optimal concentration.

Quantitative Data Summary

The following table provides a summary of recommended application rates of Diethyl aminoethyl hexanoate (DA-6) for various crops. Note that the citrate formulation may have different optimal concentrations, and it is crucial to conduct small-scale trials to determine the ideal rate for your specific experimental conditions.

Table 1: Recommended Application Rates of Diethyl Aminoethyl Hexanoate (DA-6)

Crop	Application Concentration (mg/L)	Application Stage	Expected Effects
Rice	10-15	Seed soaking (24h), tillering, booting, and grain-filling stages	Improved germination, cold resistance, increased tillering and yield.[2]
Cotton	10	Seed soaking (24h), seedling and bud stages	Increased stress resistance and boll weight.
Tomato	10	Foliar spray	Increased biomass of roots, stems, and leaves.[8]
Potato	60-100	Early flowering stage	Increased net photosynthetic rate and stress resistance.[1]
Spinach	5	Seed soaking (12h)	Promoted seed germination and increased chlorophyll content.[1]
Strawberry	20	Before and after flowering	Increased yield and fruit quality.[1]

Note: Higher concentrations (e.g., 20-40 mg/L on tomatoes) have been shown to have no significant positive effect or even inhibit growth.[8]

Experimental Protocols

Protocol for Assessing Phytotoxicity of Diethyl Aminoethyl Hexanoate Citrate

This protocol is adapted from the OECD Guideline for the Testing of Chemicals, Test No. 208: Terrestrial Plant Test: Seedling Emergence and Seedling Growth Test.[7][8][9]

1. Objective: To determine the concentration of Diethyl aminoethyl hexanoate citrate that causes phytotoxicity in a target plant species.

2. Materials:

• Test plant seeds (e.g., tomato, lettuce, radish).

• Diethyl aminoethyl hexanoate citrate.

• Potting medium (e.g., sandy loam soil).

• Pots or trays.

• Controlled environment chamber or greenhouse.

• Distilled water.

• Balance, beakers, and other standard laboratory equipment.

3. Experimental Design:

• Treatments: Prepare a series of concentrations of DA-6 citrate in distilled water. Include a negative control (distilled water only). A typical range might be 0, 10, 20, 50, 100, and 200 mg/L.

• Replicates: Use a minimum of four replicates for each treatment group.

• Randomization: Randomly assign treatments to the pots.

4. Procedure:

• Seed Sowing: Fill pots with the potting medium and sow a predetermined number of seeds per pot at a uniform depth.

• Application: Immediately after sowing, apply a fixed volume of the respective treatment solution to each pot, ensuring even distribution.

• Growing Conditions: Place the pots in a controlled environment with optimal conditions for the chosen plant species (e.g., 22°C day/18°C night, 16-hour photoperiod, 70% humidity).[9]

• Observations:

  • Record seedling emergence daily.

  • After 14-21 days, visually assess phytotoxicity symptoms for each plant, including leaf spotting, discoloration, stunting, and deformities.[9]

  • Measure plant height and shoot fresh and dry weight.

5. Data Analysis:

• Calculate the percentage of seedling emergence.

• Statistically compare the growth parameters (height, weight) and phytotoxicity ratings between treatment groups and the control.

• Determine the No Observed Effect Concentration (NOEC) and the Lowest Observed Effect Concentration (LOEC).

Visualizations

Caption: A troubleshooting workflow for identifying and mitigating phytotoxicity.

Caption: A simplified signaling pathway for synthetic auxin-induced phytotoxicity.

References

• 1. scribd.com [scribd.com]
• 2. Diethyl aminoethyl hexanoate use technical manual - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 3. youtube.com [youtube.com]
• 4. epa.gov [epa.gov]
• 5. epa.gov [epa.gov]
• 6. Auxin Herbicide Action: Lifting the Veil Step by Step - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ia801304.us.archive.org [ia801304.us.archive.org]
• 8. testinglab.com [testinglab.com]
• 9. OECD 208: Terrestrial Plant Test - Seedling Emergence and Seedling Growth Test | ibacon GmbH [ibacon.com]

Improving the efficacy of Diethyl aminoethyl hexanoate citrate in field conditions.

Technical Support Center: Diethyl Aminoethyl Hexanoate (B1226103) (DA-6) Citrate (B86180)

This guide provides researchers, scientists, and drug development professionals with comprehensive technical support for using Diethyl aminoethyl hexanoate (DA-6) citrate. It includes troubleshooting advice, frequently asked questions, and detailed protocols to enhance experimental efficacy under field conditions.

Frequently Asked Questions (FAQs)

Q1: What is Diethyl aminoethyl hexanoate (DA-6) citrate and what are its basic properties?

A1: Diethyl aminoethyl hexanoate (DA-6) is a synthetic plant growth regulator. The citrate form is a pure white crystalline solid that is easily soluble in water and other organic solvents like ethanol (B145695) and methanol (B129727), making it convenient for preparing stock solutions. It is stable at room temperature but should be stored sealed and away from moisture and light for long-term use.[1][2][3]

Q2: What is the primary mechanism of action for DA-6?

A2: DA-6 is a broad-spectrum plant growth regulator that enhances plant performance by increasing the intracellular levels of chlorophyll (B73375), protein, and nucleic acids.[2][3][4] This boosts photosynthetic efficiency and promotes carbon and nitrogen metabolism.[4] It also increases the activity of key enzymes like peroxidase and nitrate (B79036) reductase, enhances the absorption of water and fertilizers, and helps regulate the plant's internal water balance.[2][3][4] These combined effects lead to improved growth, delayed senescence, and enhanced resistance to environmental stressors like drought and cold.[3][4]

Q3: How does DA-6 differ from other plant growth regulators?

A3: DA-6 has several unique features:

• Broad Spectrum: It is effective on a wide variety of food and economic crops.[2][3]

• Slow-Release Effect: After being absorbed, it is stored by the plant and released slowly, providing a sustained effect for more than 20 days.[2][3]

• Low-Temperature Efficacy: Unlike many other regulators that become ineffective below 20°C, DA-6 remains active as long as the plant is experiencing some level of growth.[3][4]

• Safety Profile: As a fatty ester compound, it is considered non-toxic to humans and animals and does not persist in the environment.[2][3]

Troubleshooting Guide for Field Experiments

This section addresses common issues encountered when applying DA-6 citrate in field conditions.

Q4: I am not observing the expected growth promotion. What are the likely causes?

A4: Lack of efficacy can stem from several factors:

• Incorrect Concentration: The dosage must be optimized for the specific crop and growth stage. Concentrations that are too high can have an inhibitory effect, while those that are too low will not produce a significant response.[5] Refer to the dosage tables below for guidance.

• Improper Application Timing: DA-6 is most effective when applied during critical growth periods, such as the seedling stage, initial flowering, and fruit setting.[2][6] The time of day for spraying should be before 10:00 AM or after 4:00 PM to avoid rapid evaporation and maximize leaf absorption.[5]

• Nutrient Deficiency: DA-6 is a regulator, not a fertilizer.[5] It enhances the plant's ability to utilize nutrients but cannot compensate for a lack of them. Ensure the soil has adequate fertility or co-apply DA-6 with appropriate fertilizers.

• Delayed Effect: The physiological effects of DA-6 may take 2-3 days to become apparent.[5] It is not an instant-acting compound like some other regulators.

Q5: Can DA-6 citrate be mixed with other agrochemicals like pesticides or fertilizers?

A5: Yes, DA-6 can be compounded with most fertilizers, fungicides, and insecticides.[4] This combination can enhance the efficacy of the other agents and reduce the required dosage.[4] DA-6 has also been shown to have a detoxifying effect against certain herbicides, allowing for safer herbicide application.[4] However, a compatibility test (jar test) is always recommended before tank-mixing large quantities to check for physical incompatibilities like precipitation or separation.[7][8] Avoid mixing with strongly acidic or alkaline substances unless the final pH of the solution is managed.[7]

Q6: How do environmental conditions affect the performance of DA-6?

A6: While DA-6 is robust, environmental factors play a role:

• Temperature: DA-6 is notably effective at lower temperatures where other regulators may fail.[3][4] However, extreme heat can still induce stress that may limit the plant's ability to respond. Studies on creeping bentgrass have shown that DA-6 can alleviate heat-induced leaf senescence.[9][10]

• Water Availability: As DA-6 helps regulate water balance and improves drought resistance, it is effective in both well-irrigated and moderately water-stressed conditions.[4] However, severe drought will limit the physiological processes that DA-6 aims to enhance.

• Light: Adequate sunlight is necessary for photosynthesis, which DA-6 helps to promote. Its efficacy will be greatest under conditions favorable for plant growth.

Quantitative Data on DA-6 Efficacy

The following tables summarize the effects of DA-6 application on various crops as reported in field and pot experiments.

Table 1: Effect of DA-6 Concentration on Soybean Growth Parameters

DA-6 Concentration (mg/L)	Plant Height Increase (%)	Leaf Area Increase (%)	Leaf Dry Weight Increase (%)	Yield Increase (%)	Reference
30 - 60	21.0	18.7	66.4	Significant	[11][12]

| 60 (Intercropping) | - | 32.2 - 49.3 | 27.2 - 32.6 (Aboveground Dry Matter) | Significant |[13] |

Table 2: Recommended DA-6 Application Rates and Timing for Various Crops

Crop Category	Recommended Concentration (mg/L)	Application Stages	Expected Outcomes	Reference
Solanaceous Fruits (Tomato, Pepper)	8 - 15	Seedling, Initial Flowering, Fruit Setting	Improved disease resistance, increased fruit set, higher quality.	[6]
Melons (Cucumber, Watermelon)	8 - 15	Seedling, Initial Flowering, Fruit Enlargement	Increased flowering, higher yield (20-40%), better fruit shape.	[6]
Fruit Trees (Apple, Pear, Grape)	8 - 15	Early Flowering, Post Fruit Set, Fruit Expansion	Improved fruit setting rate, uniform size, increased sugar content.	[2]
Root Vegetables (Radish, Carrot)	8 - 15	Seed Soaking (6 hours)	Faster seedling growth, early maturity, increased yield.	[6]

| Leafy Vegetables | 8 - 15 | Seedling Stage, Growth Period | Enhanced cold and drought resistance, increased yield. |[6] |

Experimental Protocols

Protocol 1: Standard Field Trial Application of DA-6 Citrate

• Experimental Design: Establish a randomized complete block design with a minimum of three replicates per treatment. Include a negative control (no treatment) and multiple DA-6 concentrations based on literature recommendations (e.g., 5, 10, 15, 20 mg/L).

• Solution Preparation:

  • Calculate the required amount of DA-6 citrate powder based on the target concentration and final spray volume. For a 10 mg/L solution in a 10 L sprayer, you would need 100 mg of DA-6.

  • Prepare a stock solution by dissolving a known weight of DA-6 citrate in a small volume of water. DA-6 citrate is readily water-soluble.[3]

  • Add the stock solution to the sprayer tank and dilute with water to the final volume. Mix thoroughly.

• Application:

  • Apply as a foliar spray using a calibrated sprayer to ensure uniform coverage. Spray until leaves are thoroughly wet but avoid runoff.

  • Conduct applications at the desired plant growth stages (e.g., seedling, flowering) and during optimal weather conditions (early morning or late afternoon).[5]

• Data Collection: Monitor plant growth parameters (height, leaf area), physiological status (chlorophyll content, photosynthetic rate), and final yield according to the Efficacy Evaluation Protocol (Protocol 2).

Protocol 2: Efficacy Evaluation of DA-6 Treatment

• Chlorophyll Content: Use a handheld SPAD meter at regular intervals to take non-destructive measurements of leaf chlorophyll content. Alternatively, collect leaf samples for solvent extraction (e.g., with 80% acetone) and spectrophotometric analysis.

• Photosynthetic Performance: Measure the net photosynthetic rate (Pn), stomatal conductance (Gs), and transpiration rate (Tr) using a portable photosynthesis system (e.g., LI-COR LI-6400). These measurements provide direct insight into the physiological impact of DA-6.[9]

• Biomass Accumulation: At key growth stages and at final harvest, destructively sample plants from a defined area within each plot. Separate the plants into roots, stems, leaves, and reproductive parts. Dry the samples in an oven at 70-80°C to a constant weight to determine the dry biomass.[14]

• Yield and Quality Assessment: At harvest, measure the total yield (e.g., fruit weight, grain weight). Assess quality parameters relevant to the crop, such as fruit size, sugar content (using a refractometer), or seed protein content.

Protocol 3: Quantification of DA-6 in Plant Tissue (General Approach)

Note: This is a generalized protocol for phytohormone analysis, which can be adapted for DA-6. Method validation is required.

• Sample Collection and Preparation: Collect fresh plant tissue (e.g., 100 mg), flash-freeze in liquid nitrogen, and grind to a fine powder.[15]

• Extraction: Homogenize the powdered tissue in an appropriate extraction solvent (e.g., 80% methanol in water).[16] Shake for 30 minutes at 4°C and centrifuge to pellet debris.[15]

• Purification (Optional but Recommended): Use solid-phase extraction (SPE) to clean up the sample and remove interfering compounds.

• Analysis: Analyze the supernatant using High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS/MS).[15] This technique provides the high sensitivity and specificity required for quantifying low-concentration compounds like plant growth regulators in complex tissue matrices.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Diethyl aminoethyl hexanoate use technical manual - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 3. Diethyl aminoethyl hexanoate use technical manual - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 4. Diethyl aminoethyl hexanoate DA-6 [agriplantgrowth.com]
• 5. The disadvantages and six advantages of diethyl aminoethyl hexanoate DA-6 - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 6. The Usage of DA-6 on Different Crops - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 7. Tank Mixing of Pesticides and Fertilizers - Fruit Growers Victoria [fgv.com.au]
• 8. Alborz Behsam [alborzbehsam.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Effects of DA-6 and MC on the growth, physiology, and yield characteristics of soybean - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | Diethyl Aminoethyl Hexanoate Increase Relay Strip Intercropping Soybean Grain by Optimizing Photosynthesis Aera and Delaying Leaf Senescence [frontiersin.org]
• 14. researchgate.net [researchgate.net]
• 15. Validated method for phytohormone quantification in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Physicochemical Quantification of Abscisic Acid Levels in Plant Tissues with an Added Internal Standard by Ultra-Performance Liquid Chromatography [bio-protocol.org]

Diethyl aminoethyl hexanoate citrate degradation under different pH and temperature.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Diethyl Aminoethyl Hexanoate (B1226103) (DA-6) Citrate (B86180). The information addresses potential issues related to its degradation under different pH and temperature conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Diethyl Aminoethyl Hexanoate Citrate?

A1: The main degradation pathway for diethyl aminoethyl hexanoate is the hydrolysis of the ester bond. This reaction is catalyzed by both acidic and basic conditions, yielding hexanoic acid and 2-(diethylamino)ethanol. Under strongly oxidative or high-temperature conditions, degradation of the tertiary amine moiety may also occur.

Q2: How does pH affect the stability of Diethyl Aminoethyl Hexanoate Citrate in aqueous solutions?

A2: The stability of diethyl aminoethyl hexanoate in aqueous solutions is highly pH-dependent. The rate of hydrolysis is generally lowest in the near-neutral pH range (approximately pH 5-7). In acidic (pH < 4) and basic (pH > 8) conditions, the rate of degradation increases significantly due to acid and base-catalyzed hydrolysis, respectively.

Q3: What is the impact of temperature on the degradation rate?

A3: As with most chemical reactions, an increase in temperature will accelerate the degradation of diethyl aminoethyl hexanoate. The relationship between temperature and the degradation rate constant typically follows the Arrhenius equation. Therefore, storing solutions at lower temperatures is crucial for maintaining stability.

Q4: I am observing rapid loss of my compound in my formulation. What could be the cause?

A4: Rapid degradation is often due to pH and temperature effects. Check the pH of your formulation. If it is in the acidic or alkaline range, the ester is likely undergoing rapid hydrolysis. Also, ensure that your samples are not being exposed to elevated temperatures during preparation, handling, or storage. The presence of certain excipients could also potentially catalyze degradation.

Q5: Are there any recommended storage conditions for solutions of Diethyl Aminoethyl Hexanoate Citrate?

A5: For optimal stability, aqueous solutions of diethyl aminoethyl hexanoate citrate should be maintained at a near-neutral pH (around 6.0) and stored at refrigerated temperatures (2-8 °C). For long-term storage, freezing the solution (-20 °C or lower) is advisable, provided that freeze-thaw cycles are minimized. The solid citrate salt form is more stable and should be stored in a cool, dry place.

Troubleshooting Guides

Problem	Possible Causes	Troubleshooting Steps
Inconsistent results in stability studies	1. Inconsistent pH of buffer solutions. 2. Temperature fluctuations during the experiment. 3. Variability in the initial concentration of the compound. 4. Non-validated analytical method.	1. Prepare fresh buffers for each experiment and verify the pH with a calibrated meter. 2. Use a calibrated incubator or water bath with tight temperature control. 3. Ensure accurate and consistent preparation of stock and working solutions. 4. Validate your analytical method for specificity, linearity, accuracy, and precision.
Appearance of unknown peaks in chromatogram	1. Degradation of diethyl aminoethyl hexanoate. 2. Impurities in the starting material. 3. Interaction with excipients or container.	1. The primary degradation products are hexanoic acid and 2-(diethylamino)ethanol. Use reference standards to confirm their identity. 2. Analyze the starting material before initiating the stability study to identify any pre-existing impurities. 3. Conduct forced degradation studies on the pure compound to distinguish its degradants from those that may arise from interactions.
pH of the solution changes over time	1. Formation of hexanoic acid from hydrolysis. 2. Insufficient buffer capacity.	1. The formation of hexanoic acid will lower the pH of an unbuffered or weakly buffered solution. 2. Increase the concentration of your buffer to ensure it can effectively maintain the desired pH throughout the study.

Data Presentation

Table 1: Illustrative Half-Life (t½) of Diethyl Aminoethyl Hexanoate in Aqueous Solution at Different pH and Temperatures

Temperature	pH 3.0	pH 5.0	pH 7.0	pH 9.0
25 °C	15 days	150 days	120 days	10 days
40 °C	3 days	30 days	25 days	2 days
60 °C	8 hours	5 days	4 days	4 hours

Table 2: Illustrative Pseudo-First-Order Rate Constants (k) for Diethyl Aminoethyl Hexanoate Degradation (day⁻¹)

Temperature	pH 3.0	pH 5.0	pH 7.0	pH 9.0
25 °C	0.0462	0.0046	0.0058	0.0693
40 °C	0.2310	0.0231	0.0277	0.3465
60 °C	2.0794	0.1386	0.1732	4.1588

Note: The data in these tables are hypothetical and for illustrative purposes only.

Experimental Protocols

Protocol: Forced Degradation Study of Diethyl Aminoethyl Hexanoate Citrate

1. Objective: To investigate the degradation of diethyl aminoethyl hexanoate under various stress conditions (hydrolytic, oxidative, and thermal) to identify potential degradation products and establish a stability-indicating analytical method.

2. Materials:

• Diethyl Aminoethyl Hexanoate Citrate

• Hydrochloric Acid (HCl), 0.1 M and 1 M

• Sodium Hydroxide (NaOH), 0.1 M and 1 M

• Hydrogen Peroxide (H₂O₂), 3%

• High-purity water

• Acetonitrile (HPLC grade)

• Phosphate buffer (pH 7.0)

• HPLC system with a suitable detector (e.g., UV or MS)

• C18 HPLC column

3. Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Diethyl Aminoethyl Hexanoate Citrate (e.g., 1 mg/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Acid Hydrolysis:

  • Mix an aliquot of the stock solution with 0.1 M HCl.

  • Incubate at 60 °C for 24 hours.

  • Withdraw samples at appropriate time points (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the samples with an equivalent amount of 0.1 M NaOH before analysis.

• Base Hydrolysis:

  • Mix an aliquot of the stock solution with 0.1 M NaOH.

  • Incubate at 60 °C for 4 hours.

  • Withdraw samples at appropriate time points (e.g., 0, 0.5, 1, 2, 4 hours).

  • Neutralize the samples with an equivalent amount of 0.1 M HCl before analysis.

• Oxidative Degradation:

  • Mix an aliquot of the stock solution with 3% H₂O₂.

  • Keep at room temperature for 24 hours, protected from light.

  • Withdraw samples at appropriate time points.

• Thermal Degradation:

  • Place the solid Diethyl Aminoethyl Hexanoate Citrate in a controlled oven at 80 °C for 48 hours.

  • Dissolve a known amount of the stressed solid in the solvent for analysis.

• Analysis:

  • Analyze all samples by a validated stability-indicating HPLC method.

  • Monitor the decrease in the peak area of the parent compound and the formation of new peaks corresponding to degradation products.

Visualizations

Caption: Primary degradation pathway of Diethyl Aminoethyl Hexanoate via hydrolysis.

Caption: Workflow for a forced degradation study of Diethyl Aminoethyl Hexanoate Citrate.

Caption: Troubleshooting decision tree for rapid degradation of DA-6 Citrate.

Navigating Inconsistent Results in Diethyl Aminoethyl Hexanoate (DA-6) Citrate Experiments: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges and inconsistencies encountered during experiments with Diethyl aminoethyl hexanoate (B1226103) (DA-6) citrate (B86180). By understanding the critical factors influencing its activity, researchers can optimize their protocols and achieve more reliable and reproducible results.

Troubleshooting Guide: Pinpointing the Source of Inconsistency

Inconsistent outcomes in DA-6 citrate experiments often stem from a combination of factors related to the compound itself, the experimental setup, and the biological system under investigation. This guide provides a systematic approach to identifying and resolving these issues.

Isolating the Problem: A Step-by-Step Troubleshooting Workflow

Caption: A logical workflow for troubleshooting inconsistent results in DA-6 citrate experiments.

Frequently Asked Questions (FAQs)

Compound & Solution Preparation

Q1: What is the recommended purity of DA-6 citrate for experimental use?

A1: For reliable and reproducible results, it is crucial to use DA-6 citrate with a purity of >98%. Impurities can lead to off-target effects and variability in your experimental outcomes.

Q2: How should I prepare my DA-6 citrate stock and working solutions?

A2: DA-6 citrate is a white crystalline powder that is readily soluble in water and organic solvents like ethanol (B145695) and methanol.[1] For a stock solution, dissolve the powder in a suitable solvent such as DMSO.[2] This stock solution should be stored at -20°C for up to one month or at -80°C for up to six months to prevent degradation.[3] Working solutions should be prepared fresh for each experiment by diluting the stock solution in your desired medium (e.g., water, culture medium).

Q3: What is the stability of DA-6 citrate in solution?

A3: DA-6 citrate is stable in neutral and acidic conditions. However, it is prone to decomposition under alkaline conditions.[4] Therefore, the pH of your final working solution should be carefully controlled and maintained in the neutral to acidic range. Avoid mixing it with alkaline pesticides or fertilizers.[5]

Q4: Can repeated freeze-thaw cycles affect the stability of my stock solution?

A4: Yes, to avoid degradation from repeated freeze-thaw cycles, it is recommended to aliquot your stock solution into smaller, single-use volumes before freezing.[6]

Experimental Design & Application

Q5: What is a typical effective concentration range for DA-6 citrate?

A5: The optimal concentration of DA-6 citrate is highly dependent on the plant species, the application method, and the desired outcome. It is essential to perform a dose-response study to determine the optimal concentration for your specific experimental system. Exceeding the optimal concentration can sometimes have inhibitory effects.[5]

Table 1: Exemplary Effective Concentrations of DA-6 Citrate in Various Plants

Plant Species	Application Method	Effective Concentration	Observed Effects
Corn (Zea mays)	Foliar Spray	20 mg/L	Increased plant height, root length, and dry matter accumulation.[7]
Soybean (Glycine max)	Foliar Spray	10 mg/L	Enhanced plant growth, photosynthesis, and phytohormone content.[7]
Rice (Oryza sativa)	Seed Soaking	10-15 mg/L	Improved germination rate, seedling strength, and cold resistance.[1]
Tomato (Solanum lycopersicum)	Foliar Spray	10 mg/L	Increased biomass of roots, stems, and leaves.[8]
Purple Coneflower (Echinacea purpurea)	In vitro culture	Varies by explant type	Promotes regeneration and growth of adventitious buds.[9]
White Clover (Trifolium repens)	Foliar Spray	1.5 mM	Ameliorated drought tolerance.[10]

Q6: What is the best way to apply DA-6 citrate?

A6: Common application methods include foliar spraying and seed soaking.[1] The choice of method depends on the experimental goals and the plant species. For foliar application, ensure uniform coverage of the leaves. For seed soaking, the duration of soaking should be optimized.

Q7: When is the best time to apply DA-6 citrate?

A7: The timing of application is critical and should coincide with the appropriate developmental stage of the plant to achieve the desired effect. For example, in some crops, application during the seedling stage or before flowering may be most effective.[1] Applying plant growth regulators proactively, before significant growth changes are needed, is often more effective than reactive applications.[11]

Mechanism of Action & Biological Effects

Q8: How does DA-6 citrate work? Is it a plant hormone?

A8: DA-6 citrate is not a plant hormone itself. Instead, it acts as a plant growth regulator by modulating the levels of endogenous plant hormones.[12] It has been shown to increase the levels of growth-promoting hormones like auxins (IAA) and gibberellins (B7789140) (GA3), while decreasing the levels of stress-related hormones like abscisic acid (ABA).[7][12]

Q9: What are the primary physiological effects of DA-6 citrate on plants?

A9: DA-6 citrate can elicit a broad range of physiological responses, including:

• Enhanced Photosynthesis: It can increase chlorophyll (B73375) content and the net photosynthetic rate.[7][13]

• Improved Nutrient Uptake: It promotes root development, leading to better absorption of water and nutrients.[1][4]

• Increased Stress Tolerance: It can enhance plant resistance to various abiotic stresses such as drought, cold, and salinity.[1][12][14]

• Regulation of Growth and Development: It can promote cell division and elongation, leading to increased biomass.[4]

Simplified Signaling Pathway of DA-6 Citrate Action

Caption: A simplified diagram illustrating the proposed mechanism of action for DA-6 citrate.

Detailed Experimental Protocols

To ensure consistency, it is imperative to follow standardized protocols. Below are examples of key experimental procedures.

Protocol 1: Preparation of a 100 mg/L DA-6 Citrate Working Solution

• Prepare a Stock Solution (e.g., 10,000 mg/L or 10 g/L):

  • Weigh 1 g of DA-6 citrate powder (>98% purity).

  • Dissolve it in 100 mL of a suitable solvent (e.g., DMSO or ethanol) to create a 10 g/L stock solution.

  • Store the stock solution in aliquots at -20°C or -80°C.[3]

• Prepare the Working Solution:

  • Thaw one aliquot of the stock solution.

  • To prepare a 100 mg/L working solution, dilute 1 mL of the 10,000 mg/L stock solution in 99 mL of sterile deionized water.

  • Mix thoroughly. The final concentration will be 100 mg/L.

  • Prepare this working solution fresh before each experiment.

Protocol 2: Foliar Application of DA-6 Citrate

• Grow plants to the desired developmental stage under controlled environmental conditions (e.g., temperature, light intensity, and photoperiod).

• Prepare the desired concentration of DA-6 citrate working solution as described in Protocol 1.

• Use a fine-mist sprayer to apply the solution to the plant foliage until runoff is observed, ensuring even coverage of both the adaxial and abaxial leaf surfaces.

• Include a control group of plants sprayed with the same volume of the vehicle solution (e.g., water with the same concentration of the solvent used for the stock solution).

• Maintain the plants under the same controlled environmental conditions for the duration of the experiment.

• Observe and measure the desired parameters at specified time points.

Protocol 3: Seed Soaking with DA-6 Citrate

• Select seeds of uniform size and quality.

• Surface-sterilize the seeds to prevent microbial contamination.

• Prepare the desired concentration of DA-6 citrate working solution in sterile deionized water.

• Immerse the seeds in the working solution for a predetermined duration (e.g., 6-24 hours, which should be optimized for the specific seed type).[1]

• Include a control group of seeds soaked in sterile deionized water for the same duration.

• After soaking, rinse the seeds with sterile deionized water.

• Sow the seeds in a suitable growth medium and maintain them under controlled environmental conditions.

• Monitor and record germination rates and seedling growth parameters.

References

• 1. Diethyl aminoethyl hexanoate use technical manual - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 2. Diethyl aminoethyl hexanoate citrate | TargetMol [targetmol.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Diethyl aminoethyl hexanoate DA-6 [agriplantgrowth.com]
• 5. m.youtube.com [m.youtube.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. cropj.com [cropj.com]
• 8. Citrate Process Analytical Chemistry - 911Metallurgist [911metallurgist.com]
• 9. An uncommon plant growth regulator, diethyl aminoethyl hexanoate, is highly effective in tissue cultures of the important medicinal plant purple coneflower (Echinacea purpurea L.) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Diethyl aminoethyl hexanoate reprogramed accumulations of organic metabolites associated with water balance and metabolic homeostasis in white clover under drought stress - PMC [pmc.ncbi.nlm.nih.gov]
• 11. greenhousegrower.com [greenhousegrower.com]
• 12. Frontiers | Diethyl Aminoethyl Hexanoate Priming Ameliorates Seed Germination via Involvement in Hormonal Changes, Osmotic Adjustment, and Dehydrins Accumulation in White Clover Under Drought Stress [frontiersin.org]
• 13. researchgate.net [researchgate.net]
• 14. Diethyl Aminoethyl Hexanoate Priming Ameliorates Seed Germination via Involvement in Hormonal Changes, Osmotic Adjustment, and Dehydrins Accumulation in White Clover Under Drought Stress - PMC [pmc.ncbi.nlm.nih.gov]

How to store Diethyl aminoethyl hexanoate citrate to maintain activity.

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper storage and handling of Diethyl aminoethyl hexanoate (B1226103) citrate (B86180) (DA-6 citrate) to ensure its stability and activity for experimental use.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for solid Diethyl aminoethyl hexanoate citrate powder?

A1: Solid Diethyl aminoethyl hexanoate citrate powder should be stored at -20°C.[1][2][3]

Q2: How long can I store the solid Diethyl aminoethyl hexanoate citrate powder?

A2: When stored correctly at -20°C, the solid powder is stable for at least two to three years.[1][2]

Q3: What are the recommended storage conditions for Diethyl aminoethyl hexanoate citrate solutions?

A3: Stock solutions of Diethyl aminoethyl hexanoate citrate should be aliquoted to avoid repeated freeze-thaw cycles and stored under the following conditions:

• -80°C for up to 6 months.[4]

• -20°C for up to 1 month.[4] Solutions should be stored in sealed containers, protected from moisture and light.[4]

Q4: What solvents can be used to dissolve Diethyl aminoethyl hexanoate citrate?

A4: Diethyl aminoethyl hexanoate citrate is soluble in water, ethanol, methanol, acetone, and DMSO.[5][6] For in vitro studies, DMSO is a common solvent, with a solubility of up to 112.5 mg/mL.[2]

Q5: Is Diethyl aminoethyl hexanoate citrate sensitive to light or moisture?

A5: Yes, it is recommended to store both the solid powder and solutions protected from moisture and light to maintain stability.[4] The pure product can be oxidized in the air.[5]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Reduced or no biological activity observed in experiments.	Improper storage leading to degradation of the compound.	1. Verify the storage conditions of both the solid compound and any prepared stock solutions. Ensure they align with the recommended temperatures and protection from light and moisture. 2. Avoid repeated freeze-thaw cycles of stock solutions by preparing single-use aliquots. 3. If storage conditions were suboptimal, consider using a fresh vial of the compound. 4. Perform a quality control check, such as HPLC, to assess the purity of the compound if degradation is suspected.
Precipitation observed in thawed stock solution.	The concentration of the solution may be too high for the storage temperature, or the solvent may not be optimal.	1. Gently warm the solution and vortex to redissolve the precipitate. Sonication may also be recommended.[2] 2. If precipitation persists, consider preparing a fresh, less concentrated stock solution. 3. Ensure the appropriate solvent was used for the desired concentration.
Discoloration of the solid powder.	Potential oxidation or contamination. The industrial product can be a light yellow or brown-yellow oily liquid.[5]	1. If the powder was originally white crystalline and has changed color, it may indicate degradation. 2. It is recommended to use a new, unopened vial of the compound for critical experiments. 3. Always handle the compound in a clean, dry environment to prevent contamination.

Quantitative Storage and Stability Data

Parameter	Solid Powder	Stock Solution
Storage Temperature	-20°C[1][2][3]	-80°C or -20°C[4]
Stability/Shelf-Life	≥ 2-3 years[1][2]	6 months at -80°C; 1 month at -20°C[4]
Recommended Container	Tightly sealed, light-resistant container	Tightly sealed, light-resistant vials (e.g., amber glass)
Key Considerations	Store away from moisture and light[4]	Aliquot to avoid freeze-thaw cycles; protect from moisture and light[4]

Experimental Protocols

Protocol: Preparation and Storage of Diethyl Aminoethyl Hexanoate Citrate Stock Solution

Objective: To prepare a stable, high-concentration stock solution of Diethyl aminoethyl hexanoate citrate for use in cell culture or other in vitro assays.

Materials:

• Diethyl aminoethyl hexanoate citrate powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or cryovials

• Calibrated analytical balance

• Sterile pipette tips

• Vortex mixer

• -80°C freezer

Procedure:

• Pre-weighing Preparation: Allow the vial of Diethyl aminoethyl hexanoate citrate powder to equilibrate to room temperature before opening to prevent condensation of moisture.

• Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired amount of Diethyl aminoethyl hexanoate citrate powder.

• Dissolution: Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 100 mg/mL).

• Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved. Gentle warming or sonication can be used if necessary to aid dissolution.

• Aliquoting: Dispense the stock solution into single-use aliquots in sterile, amber microcentrifuge tubes or cryovials. The volume of the aliquots should be appropriate for your typical experimental needs to avoid multiple freeze-thaw cycles.

• Labeling: Clearly label each aliquot with the compound name, concentration, date of preparation, and solvent used.

• Storage: Immediately store the aliquots at -80°C for long-term storage (up to 6 months).

Visual Guides

Caption: Troubleshooting workflow for reduced activity of Diethyl aminoethyl hexanoate citrate.

Caption: Hypothesized signaling pathway for Diethyl aminoethyl hexanoate citrate in plants.

References

• 1. Diethyl aminoethyl hexanoate citrate | 220439-24-7 | MOLNOVA [molnova.com]
• 2. Diethyl aminoethyl hexanoate citrate | TargetMol [targetmol.com]
• 3. Diethyl aminoethyl hexanoate citrate - Immunomart [immunomart.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Diethyl aminoethyl hexanoate use technical manual - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 6. Diethyl aminoethyl hexanoate DA-6 [agriplantgrowth.com]

Reference Data & Comparative Studies

A Comparative Analysis of Diethyl Aminoethyl Hexanoate Citrate (DA-6) with Traditional Auxins and Cytokinins

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl aminoethyl hexanoate (B1226103) citrate (B86180) (DA-6) is a synthetic plant growth regulator that has garnered significant attention for its broad-spectrum effects on plant growth and development. Unlike traditional phytohormones, DA-6 is not an endogenous plant hormone but rather a regulator that modulates the plant's internal hormonal balance, influencing the activity of auxins, cytokinins, and gibberellins.[1][2] This guide provides a comprehensive comparison of DA-6 with conventional auxins (e.g., Indole-3-acetic acid - IAA, Indole-3-butyric acid - IBA, 1-Naphthaleneacetic acid - NAA) and cytokinins (e.g., Kinetin, 6-Benzylaminopurine - 6-BA, Zeatin), supported by experimental data, detailed protocols, and visualizations of its mechanism of action.

DA-6 is reported to enhance a variety of physiological processes in plants, including photosynthesis, nutrient absorption, and stress tolerance, ultimately leading to increased crop yield and improved quality.[3][4] It is known for its low toxicity and environmental safety.[5] This document aims to provide an objective comparison to aid researchers and professionals in evaluating the potential applications of DA-6 in their work.

Comparative Data on Performance

The following tables summarize the quantitative data from various studies, comparing the effects of DA-6 with those of traditional auxins and cytokinins on different aspects of plant growth and development.

Table 1: Comparison of DA-6 and Auxin-like Effects

Parameter	Plant Species	DA-6 Treatment	Auxin Treatment (Type, Conc.)	Results	Reference
Seed Germination (Germination Percentage)	White Clover (under drought stress)	2 mM DA-6 priming	Control (water priming)	DA-6 priming resulted in an 8.66% higher germination percentage compared to the control.[6]	[6]
Endogenous IAA Content	White Clover Seedlings (under drought stress)	2 mM DA-6 priming	Control (water priming)	DA-6 priming significantly increased the endogenous Indole-3-acetic acid (IAA) content.[6]	[6]
Fruit Set	Pear ('Aikansui')	30 mg/L DA-6	-	Significantly increased fruit weight.[5]	[5]
Fruit Set	Citrus	-	2.5 ppm NAA	NAA increased horticultural fruit set in Valencia oranges by over 6-fold.[7]	[7]

Table 2: Comparison of DA-6 and Cytokinin-like Effects

Parameter	Plant Species	DA-6 Treatment	Cytokinin Treatment (Type, Conc.)	Results	Reference
Pod Number	Soybean	60 mg/L DA-6	-	Increased pod number by 30.1-36.8% compared to control.[4]	[4]
Grain Yield	Soybean	60 mg/L DA-6	-	Increased grain yield by 36.7-38.4% in intercropped systems compared to control.[4]	[4]
Fruit Set and Seed Yield	Soybean (Shore genotype)	-	2 mM 6-BA	Significantly increased fruit-set and seed yield.[8]	[8]
Endogenous Cytokinin Content	White Clover Seedlings (under drought stress)	2 mM DA-6 priming	Control (water priming)	DA-6 priming significantly enhanced the endogenous cytokinin content.[6]	[6]
Yield	Soybean Sprouts	-	1.0 mg/L 6-BA (spraying) / 5.0 mg/L 6-BA (soaking)	Achieved the best yields of 6.96 and 7.15 respectively.[9]	[9]

Mechanism of Action and Signaling Pathways

Recent transcriptomic studies have shed light on the molecular mechanisms underlying the effects of DA-6. In wheat, for instance, the application of DA-6 after anthesis was found to upregulate genes involved in several key pathways:

• Plant Hormone Signal Transduction: This suggests that DA-6 influences the perception and response to endogenous hormones.[3][10]

• Sucrose and Starch Synthesis: Enhanced expression of genes in these pathways in leaves and seeds correlates with increased grain weight.[3][10]

• Protein Processing in the Endoplasmic Reticulum (ER): Upregulation of these genes in stems and seeds is linked to higher seed protein content.[3][10]

Based on these findings, a proposed signaling pathway for DA-6 is illustrated below.

Caption: Proposed signaling pathway of Diethyl aminoethyl hexanoate (DA-6) in plants.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in this guide, which can be adapted for comparative studies of DA-6 with other plant growth regulators.

Protocol 1: Comparative Analysis of DA-6 and Auxins on Seed Germination under Abiotic Stress

This protocol is adapted from the study on white clover seed priming.[6]

Objective: To compare the effects of DA-6 and a selected auxin (e.g., IAA) on seed germination and early seedling growth under drought stress.

Materials:

• White clover seeds

• Diethyl aminoethyl hexanoate citrate (DA-6)

• Indole-3-acetic acid (IAA)

• Polyethylene glycol (PEG 6000) for inducing drought stress

• Petri dishes with filter paper

• Germination chamber with controlled temperature and light

Procedure:

• Preparation of Treatment Solutions: Prepare a 2 mM solution of DA-6 and a range of concentrations for the chosen auxin (e.g., 1, 5, 10 µM IAA). A control solution of distilled water should also be prepared.

• Seed Priming: Surface sterilize the white clover seeds. Soak the seeds in the respective treatment solutions (DA-6, IAA concentrations, and water) for 6-8 hours at room temperature in the dark.

• Drought Stress Induction: Prepare Petri dishes with filter paper moistened with a PEG 6000 solution to simulate drought stress (e.g., -0.5 MPa).

• Germination: Place the primed seeds on the filter paper in the Petri dishes. Seal the dishes and place them in a germination chamber under controlled conditions (e.g., 25°C, 16h/8h light/dark cycle).

• Data Collection: Record the germination percentage, germination vigor, germination index, root length, shoot length, and fresh weight at regular intervals (e.g., daily for 7 days).

• Hormone Analysis (Optional): At the end of the experiment, endogenous levels of IAA, cytokinins, and ABA in the seedlings can be quantified using methods like HPLC or LC-MS.

Protocol 2: Comparative Field Trial of DA-6 and Cytokinins on Crop Yield

This protocol is based on the soybean field trial methodology.[4]

Objective: To compare the efficacy of foliar application of DA-6 and a selected cytokinin (e.g., 6-BA) on the yield and yield components of a crop like soybean.

Materials:

• Soybean seeds of a chosen cultivar

• Diethyl aminoethyl hexanoate citrate (DA-6)

• 6-Benzylaminopurine (6-BA)

• Foliar sprayer

• Standard fertilizers and pesticides for the crop

• Equipment for harvesting and measuring yield components

Procedure:

• Experimental Design: Establish a randomized complete block design with multiple replications for each treatment. Treatments should include a control (water spray), a DA-6 treatment (e.g., 60 mg/L), and a range of concentrations for the chosen cytokinin (e.g., 50, 100, 150 mg/L 6-BA).

• Crop Management: Sow the soybean seeds and manage the crop according to standard agricultural practices for the region.

• Foliar Application: Apply the treatment solutions as a foliar spray at a specific growth stage, for example, at the beginning of the flowering stage. Ensure uniform coverage of the foliage.

• Data Collection: At maturity, harvest the plants from the central rows of each plot to avoid edge effects. Measure key yield parameters such as pod number per plant, seeds per pod, 100-seed weight, and total grain yield.

• Statistical Analysis: Analyze the collected data using appropriate statistical methods (e.g., ANOVA) to determine the significance of the differences between treatments.

Caption: A generalized workflow for a comparative study of plant growth regulators.

Conclusion

Diethyl aminoethyl hexanoate citrate (DA-6) presents itself as a versatile plant growth regulator with a distinct mechanism of action compared to traditional auxins and cytokinins. While it exhibits both auxin-like and cytokinin-like effects, its primary role appears to be the modulation of endogenous hormonal balance and the upregulation of key metabolic pathways. The available data suggests that DA-6 can significantly enhance plant growth, stress tolerance, and yield.

For researchers and professionals in drug development and agriculture, DA-6 offers a promising alternative or supplement to conventional plant growth regulators. Its efficacy, particularly under stressful environmental conditions, and its favorable safety profile warrant further investigation. Direct, comprehensive comparative studies across a wider range of plant species and specific auxins and cytokinins will be invaluable in fully elucidating its relative advantages and optimizing its application in various agricultural and biotechnological contexts.

References

• 1. Frontiers | Transcriptomic analysis reveals the gene regulatory networks involved in leaf and root response to osmotic stress in tomato [frontiersin.org]
• 2. Plant growth promoter- Diethyl aminoethyl hexanoate DA-6 - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [ee.plant-growth-regulator.com]
• 3. Transcriptome analysis reveals the mechanism by which spraying diethyl aminoethyl hexanoate after anthesis regulates wheat grain filling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Diethyl Aminoethyl Hexanoate Increase Relay Strip Intercropping Soybean Grain by Optimizing Photosynthesis Aera and Delaying Leaf Senescence [frontiersin.org]
• 5. e3s-conferences.org [e3s-conferences.org]
• 6. Frontiers | Diethyl Aminoethyl Hexanoate Priming Ameliorates Seed Germination via Involvement in Hormonal Changes, Osmotic Adjustment, and Dehydrins Accumulation in White Clover Under Drought Stress [frontiersin.org]
• 7. marz.kau.edu.sa [marz.kau.edu.sa]
• 8. Influence of 6-Benzylaminopurine on Fruit-Set and Seed Development in Two Soybean, Glycine max (L.) Merr. Genotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. Transcriptome analysis reveals the mechanism by which spraying diethyl aminoethyl hexanoate after anthesis regulates wheat grain filling - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of Diethyl Aminoethyl Hexanoate (DA-6) Citrate's Efficacy Across Diverse Plant Species: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Diethyl aminoethyl hexanoate (B1226103) (DA-6) citrate (B86180), a synthetic plant growth regulator, with other alternatives, supported by experimental data. It aims to offer a comprehensive overview of its effects on various plant species, detailing its impact on growth, yield, and physiological processes.

Overview of Diethyl Aminoethyl Hexanoate (DA-6) Citrate

Diethyl aminoethyl hexanoate (DA-6) is a broad-spectrum plant growth regulator known to elicit a range of physiological responses in plants. It is reported to have functions similar to multiple plant hormones, including auxins, gibberellins, and cytokinins.[1] Its application has been shown to enhance photosynthesis, increase stress tolerance, and ultimately improve crop yield and quality.[2][3] DA-6 is considered to have low toxicity to humans and animals.[2]

Comparative Performance Analysis

The efficacy of DA-6 has been evaluated in numerous studies across a variety of plant species. This section presents a quantitative comparison of its effects on key growth and yield parameters, alongside comparisons with other plant growth regulators.

Effects on Soybean (Glycine max)

Foliar application of DA-6 has demonstrated significant improvements in soybean growth and yield. In a study comparing DA-6 with Mepiquat Chloride (MC), another growth regulator, DA-6 promoted plant height, leaf area, and leaf dry weight, while MC showed inhibitory effects on these parameters.

Table 1: Effect of DA-6 and Mepiquat Chloride on Soybean Growth Parameters [1]

Treatment	Concentration	Plant Height Increase (%)	Leaf Area Increase (%)	Leaf Dry Weight Increase (%)
DA-6	30-60 mg/L	21.0	18.7	66.4
Mepiquat Chloride	100-200 mg/L	-15.7	-11.9	-10.1

Both DA-6 and MC were found to promote root development. In terms of yield, both compounds increased the number of effective pods and the 100-grain weight.[1]

Another study on relay strip intercropping soybean demonstrated that a 60 mg/L DA-6 application significantly increased grain yield by 36.7–38.4% in the intercropping system and 21.7–26.6% in monoculture.[4] This yield increase was attributed to a significant enhancement in pod number (30.1–36.8% increase) and hundred-grain weight (4.5–6.7% increase).[4]

Table 2: Effect of DA-6 on Soybean Yield Components in an Intercropping System [4]

Parameter	DA-6 Concentration (mg/L)	Increase (%)
Grain Yield	60	36.7 - 38.4
Pod Number	60	30.1 - 36.8
Hundred-Grain Weight	60	4.5 - 6.7
Aboveground Dry Matter	60	27.2 - 32.6

Effects on Wheat (Triticum aestivum)

In wheat, post-anthesis application of DA-6 has been shown to significantly increase 1000-grain weight and seed protein content. A transcriptome analysis revealed that DA-6 application upregulates genes involved in sucrose (B13894) synthesis in flag leaves and starch synthesis in seeds, providing a molecular basis for the observed increase in grain weight.[5][6]

Table 3: Effect of DA-6 on Wheat Grain Weight and Protein Content [6]

DA-6 Concentration (g/L)	1000-Grain Weight Increase (%)	Seed Protein Content Increase (%)
4	Significant	Significant
6	Significant	Significant

Comparison with Other Plant Growth Regulators

DA-6 is often compared to brassinosteroids (BRs), another class of plant hormones. While both promote growth, their modes of action and optimal application conditions differ. Brassinolide (B613842), a brassinosteroid, acts directly as an endogenous hormone, with its effectiveness being temperature-dependent.[7][8] In contrast, DA-6 is not a plant hormone itself but is thought to regulate the levels of endogenous hormones like gibberellins, auxins, and cytokinins.[7][8] A key advantage of DA-6 is its effectiveness at lower temperatures, where brassinosteroids may be less active.[8]

Table 4: General Comparison of DA-6 and Brassinolide

Feature	Diethyl Aminoethyl Hexanoate (DA-6)	Brassinolide
Mode of Action	Regulates endogenous hormone levels	Acts as an endogenous hormone
Temperature Dependence	Less sensitive to temperature	More effective at higher temperatures
Duration of Effect	Longer-lasting effect	Shorter-lasting effect
Effective Concentration Range	Wider range	Narrower range

Experimental Protocols

This section provides detailed methodologies for key experiments cited in this guide to facilitate replication and further research.

Foliar Application of DA-6 on Soybean

Objective: To assess the effect of DA-6 on soybean growth and yield.

Materials:

• Soybean seeds (e.g., 'Nandou 25')

• Pots or field plots

• Diethyl aminoethyl hexanoate (DA-6) citrate

• Water

• Sprayer

Procedure:

• Plant Cultivation: Sow soybean seeds in pots or field plots with appropriate spacing and soil conditions.

• Treatment Preparation: Prepare DA-6 solutions at desired concentrations (e.g., 0, 40, 60, and 80 mg/L) by dissolving DA-6 citrate in water.

• Application: At the beginning of the flowering stage, uniformly spray the DA-6 solutions onto the soybean leaves until runoff. Use water as a control.

• Data Collection:

  • Growth Parameters: At different growth stages, measure plant height, leaf area, and dry weight of leaves, stems, and roots.

  • Yield Components: At maturity, harvest the plants and determine the number of pods per plant, number of seeds per pod, 100-grain weight, and total grain yield.

• Statistical Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine the significance of the observed effects.

Measurement of Photosynthetic Pigments

Objective: To determine the effect of DA-6 on chlorophyll (B73375) content.

Materials:

• Fresh plant leaves

• 80% acetone (B3395972)

• Mortar and pestle

• Centrifuge and centrifuge tubes

• Spectrophotometer

Procedure:

• Extraction:

  • Weigh 0.1 g of fresh leaf tissue and grind it in a mortar and pestle with 10 mL of 80% acetone.

  • Centrifuge the homogenate at 5000 rpm for 5 minutes.

  • Collect the supernatant. Repeat the extraction with the pellet until it is colorless.

  • Combine all supernatants and bring the final volume to a known value with 80% acetone.

• Spectrophotometric Measurement:

  • Measure the absorbance of the extract at 663 nm and 645 nm using a spectrophotometer, with 80% acetone as a blank.

• Calculation:

  • Chlorophyll a (mg/g) = [12.7 * A663 - 2.69 * A645] * V / (1000 * W)

  • Chlorophyll b (mg/g) = [22.9 * A645 - 4.68 * A663] * V / (1000 * W)

  • Total Chlorophyll (mg/g) = [20.2 * A645 + 8.02 * A663] * V / (1000 * W)

  • Where:

    • A663 and A645 are the absorbance readings at 663 nm and 645 nm, respectively.

    • V is the final volume of the extract in mL.

    • W is the fresh weight of the leaf sample in g.

Assay of Antioxidant Enzyme Activity

Objective: To measure the activity of antioxidant enzymes such as Superoxide Dismutase (SOD), Peroxidase (POD), and Catalase (CAT) in plant tissues.

Materials:

• Fresh plant tissue

• Phosphate (B84403) buffer

• Polyvinylpyrrolidone (PVP)

• Reagents specific for each enzyme assay (e.g., nitroblue tetrazolium for SOD, guaiacol (B22219) for POD, hydrogen peroxide for CAT)

• Spectrophotometer

Procedure:

• Enzyme Extraction:

  • Homogenize fresh plant tissue in a pre-chilled mortar and pestle with an appropriate extraction buffer (e.g., phosphate buffer containing PVP).

  • Centrifuge the homogenate at a high speed (e.g., 12,000 rpm) at 4°C.

  • The supernatant contains the crude enzyme extract.

• Enzyme Assays:

  • SOD activity: Measure the inhibition of the photochemical reduction of nitroblue tetrazolium (NBT) by the enzyme extract. One unit of SOD activity is typically defined as the amount of enzyme required to cause 50% inhibition of the NBT reduction rate.

  • POD activity: Measure the increase in absorbance due to the oxidation of a substrate (e.g., guaiacol) in the presence of hydrogen peroxide.

  • CAT activity: Measure the decrease in absorbance due to the decomposition of hydrogen peroxide.

• Protein Quantification: Determine the total protein concentration in the enzyme extract using a standard method (e.g., Bradford assay) to normalize enzyme activity.

Signaling Pathways and Experimental Workflows

The precise molecular mechanism of DA-6 action is still under investigation. However, transcriptomic studies and physiological data suggest that DA-6 influences plant growth and stress responses by modulating the signaling pathways of other plant hormones and by affecting key metabolic processes.

Caption: Hypothesized signaling pathway of Diethyl aminoethyl hexanoate (DA-6) in plants.

The diagram above illustrates a hypothesized model of DA-6 action. It is proposed that DA-6 is perceived by unknown cellular receptors, which then trigger a signal transduction cascade. This cascade appears to involve the modulation of endogenous plant hormone levels and their signaling pathways, as well as the regulation of key metabolic processes like carbohydrate and protein metabolism.[5][6] These upstream events lead to a range of beneficial physiological responses, including enhanced photosynthesis, improved growth, and increased stress tolerance, ultimately resulting in higher crop yields.

Caption: General experimental workflow for evaluating the effects of DA-6.

This workflow outlines the key steps involved in conducting an experiment to assess the impact of DA-6 on a given plant species. It encompasses the initial experimental setup, the application of treatments, and the subsequent collection and analysis of various morphological, physiological, and yield-related data.

Conclusion

Diethyl aminoethyl hexanoate citrate has demonstrated considerable potential as a plant growth regulator for improving the productivity of a range of crops, including soybean and wheat. Its ability to enhance photosynthesis, promote growth, and increase stress tolerance contributes to significant yield improvements. While its mode of action appears to involve the modulation of endogenous hormone signaling and metabolic pathways, the precise molecular mechanisms, including its primary receptor, remain an active area of research. The provided experimental protocols offer a foundation for further investigation into the effects and applications of this compound in agricultural and research settings. Further comparative studies with a broader range of synthetic auxins and cytokinins would be beneficial to fully elucidate its relative efficacy and optimal use cases.

References

• 1. researchgate.net [researchgate.net]
• 2. The disadvantages and six advantages of diethyl aminoethyl hexanoate DA-6 - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 3. What are the advantages and disadvantages of diethyl aminoethyl hexanoate? - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 4. Frontiers | Diethyl Aminoethyl Hexanoate Increase Relay Strip Intercropping Soybean Grain by Optimizing Photosynthesis Aera and Delaying Leaf Senescence [frontiersin.org]
• 5. Transcriptome analysis reveals the mechanism by which spraying diethyl aminoethyl hexanoate after anthesis regulates wheat grain filling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Transcriptome analysis reveals the mechanism by which spraying diethyl aminoethyl hexanoate after anthesis regulates wheat grain filling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The difference between Diethyl aminoethyl hexanoate and brassinolide - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 8. What is the difference between diethyl aminoethyl hexanoate and brassin, which one would you choose? - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]

A Comparative Analysis of Diethyl Aminoethyl Hexanoate Citrate (DA-6) and Gibberellic Acid (GA3) in Plant Growth Regulation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative study of two prominent plant growth regulators: Diethyl aminoethyl hexanoate (B1226103) citrate (B86180) (DA-6) and Gibberellic acid (GA3). The information presented herein is intended for an audience with a professional background in agricultural science, botany, and drug development, offering a comprehensive overview of their mechanisms, effects, and experimental validation.

Introduction

Diethyl aminoethyl hexanoate (DA-6) is a synthetic plant growth regulator known for its broad-spectrum effects, often described as having functions similar to multiple phytohormones, including auxins, cytokinins, and gibberellins.[1] It is reputed to enhance photosynthesis, increase stress tolerance, and ultimately boost crop yield and quality.[1][2] Gibberellic acid (GA3), a naturally occurring plant hormone, is a well-established regulator of various developmental processes, most notably stem elongation, seed germination, and flowering.[3] This guide aims to provide a side-by-side comparison of these two compounds, supported by available experimental data, to aid researchers in their potential applications.

Mechanism of Action and Signaling Pathways

The signaling pathways of GA3 are well-elucidated, while the precise molecular pathway of DA-6 is less defined. DA-6 appears to act more as a broad-spectrum growth promoter that influences the endogenous levels of other key phytohormones.

Gibberellic Acid (GA3) Signaling Pathway

The GA3 signaling cascade is a classic example of a de-repression mechanism. In the absence of GA3, DELLA proteins act as repressors of GA-responsive genes, thereby inhibiting growth. The binding of GA3 to its receptor, GIBBERELLIN INSENSITIVE DWARF1 (GID1), triggers a conformational change that promotes the interaction between GID1 and DELLA proteins. This interaction leads to the ubiquitination and subsequent degradation of DELLA proteins via the 26S proteasome pathway. The removal of DELLA repressors allows for the transcription of GA-responsive genes, leading to various physiological effects.[4][5][6][7]

References

• 1. Plant growth promoter- Diethyl aminoethyl hexanoate DA-6 - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [ee.plant-growth-regulator.com]
• 2. Diethyl aminoethyl hexanoate reprogramed accumulations of organic metabolites associated with water balance and metabolic homeostasis in white clover under drought stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Plant Development and Crop Yield: The Role of Gibberellins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cropj.com [cropj.com]
• 5. cabidigitallibrary.org [cabidigitallibrary.org]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Single-Molecule Fluorescence Methods to Study Plant Hormone Signal Transduction Pathways [frontiersin.org]

Independent Verification of Diethyl Aminoethyl Hexanoate Citrate's Impact on Chlorophyll Content: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Diethyl aminoethyl hexanoate (B1226103) (DA-6) citrate's performance in influencing plant chlorophyll (B73375) content against other common plant growth regulators. The information presented is collated from various independent studies to offer a comprehensive overview supported by experimental data.

Comparative Analysis of Plant Growth Regulators on Chlorophyll Content

The following table summarizes quantitative data from several studies on the impact of Diethyl aminoethyl hexanoate (DA-6) and other plant growth regulators on chlorophyll content in various plant species. It is important to note that the experimental conditions, plant species, and methodologies differ across these independent studies, which may influence the outcomes. A direct comparative study under identical conditions would be necessary for a definitive assessment.

Plant Growth Regulator	Plant Species	Concentration	Experimental Conditions	% Change in Chlorophyll Content	Reference
Diethyl aminoethyl hexanoate (DA-6)	Creeping Bentgrass (Agrostis stolonifera)	0.4 mM·L⁻¹	Drought stress	Mitigated decline in total Chl, Chl a, and Chl b	[1][2]
Tomato (Solanum lycopersicum)	25 mg/L	Low night temperature	Significantly increased total chlorophyll	[3][4]
White Clover (Trifolium repens)	1.5 mM	Drought stress	Significantly increased total Chl and Chl a under non-stress	[5]
Soybean (Glycine max)	60 mg/L	Relay strip intercropping	Increased chlorophyll content	[6]
Cytokinins	Arabidopsis thaliana	Varies	De-etiolation	Stimulates chlorophyll biosynthesis	[7][8]
General	Varies	Normal	Promotes chlorophyll synthesis and chloroplast development	[9]
Gibberellic Acid (GA₃)	Potato (Solanum tuberosum)	Varies	Normal	Increased total chlorophyll per leaf, but decreased per unit area	[10]
Leaf Lettuce & Rocket	10⁻⁶ M	Floating system	Variable effects, can lead to chlorophyll dilution	[11]
Pea (Pisum sativum)	Varies	Greening of etiolated plants	Can alter the rate of chlorophyll accumulation	[12]
Salicylic Acid (SA)	Tomato (Solanum lycopersicum)	1 mM	Non-stress	Decreased chlorophyll content	[13][14]
Canola (Brassica napus)	100 µM	Field conditions	Increased total chlorophyll	[15]
Soybean (Glycine max)	100-200 ppm	Field conditions	Increased chlorophyll a and b	[16]
Brassinosteroids (e.g., Brassinolide)	Rice (Oryza sativa)	0.01 µM	Chromium toxicity	Alleviated stress-induced chlorophyll loss	[17]
Soybean (Glycine max)	Varies	Drought stress	Improved photosynthesis and increased chlorophyll content	[18]
Wolffia arrhiza	0.1 µM	Normal	Increased chlorophyll a and b by 39%	[19]

Experimental Protocols

Key Experiment: Spectrophotometric Determination of Chlorophyll Content

This protocol is a standard method used to quantify chlorophyll a, chlorophyll b, and total chlorophyll content in plant tissues.

1. Materials:

• Fresh plant leaf tissue

• 80% Acetone (B3395972) (or 100% Methanol)

• Mortar and pestle

• Quartz sand (optional, to aid grinding)

• Centrifuge and centrifuge tubes

• Spectrophotometer

• Volumetric flasks

• Pipettes

• Ice bucket

2. Procedure:

• Sample Preparation: Weigh approximately 100-200 mg of fresh leaf tissue. It is crucial to work quickly and keep the samples cold to prevent chlorophyll degradation.

• Extraction:

  • Place the leaf tissue in a pre-chilled mortar with a small amount of quartz sand.

  • Add 2-3 mL of cold 80% acetone.

  • Grind the tissue thoroughly until it becomes a homogenous paste.

  • Transfer the homogenate to a centrifuge tube.

  • Rinse the mortar and pestle with additional 80% acetone and add it to the centrifuge tube.

  • Bring the final volume to 10 mL with 80% acetone.

• Centrifugation: Centrifuge the extract at 5000 rpm for 10 minutes at 4°C to pellet the cell debris.

• Spectrophotometric Measurement:

  • Carefully transfer the supernatant to a clean cuvette.

  • Use 80% acetone as a blank to calibrate the spectrophotometer.

  • Measure the absorbance of the extract at 663 nm and 645 nm. These wavelengths are the absorption maxima for chlorophyll a and chlorophyll b in 80% acetone, respectively.[20]

• Calculation: Use the following equations (for 80% acetone) to calculate the chlorophyll concentrations:

  • Chlorophyll a (mg/g) = [12.7(A₆₆₃) – 2.69(A₆₄₅)] × V / (1000 × W)

  • Chlorophyll b (mg/g) = [22.9(A₆₄₅) – 4.68(A₆₆₃)] × V / (1000 × W)

  • Total Chlorophyll (mg/g) = [20.2(A₆₄₅) + 8.02(A₆₆₃)] × V / (1000 × W)

  • Where:

    • A = absorbance at the respective wavelength

    • V = final volume of the chlorophyll extract (mL)

    • W = fresh weight of the leaf tissue (g)

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for assessing the impact of a plant growth regulator on chlorophyll content.

Caption: A generalized workflow for analyzing the effect of plant growth regulators on chlorophyll.

Simplified Signaling Pathway

This diagram depicts a simplified, hypothetical signaling pathway illustrating how a plant growth regulator might influence chlorophyll biosynthesis.

Caption: A simplified model of a plant growth regulator's influence on chlorophyll production.

References

• 1. Diethyl aminoethyl hexanoate mitigates drought-stimulated leaf senescence via the regulation of water homeostasis, chlorophyll metabolism, and antioxidant defense in creeping bentgrass [maxapress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Exogenous DA-6 Improves the Low Night Temperature Tolerance of Tomato Through Regulating Cytokinin [frontiersin.org]
• 5. Frontiers | Diethyl aminoethyl hexanoate reprogramed accumulations of organic metabolites associated with water balance and metabolic homeostasis in white clover under drought stress [frontiersin.org]
• 6. Diethyl Aminoethyl Hexanoate Increase Relay Strip Intercropping Soybean Grain by Optimizing Photosynthesis Aera and Delaying Leaf Senescence - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Cytokinin Regulates the Etioplast-Chloroplast Transition through the Two-Component Signaling System and Activation of Chloroplast-Related Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cytokinin | Definition, Functions, & Uses | Britannica [britannica.com]
• 10. academic.oup.com [academic.oup.com]
• 11. mdpi.com [mdpi.com]
• 12. Gibberellic Acid Effects on Greening in Pea Seedlings - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Harnessing the Role of Foliar Applied Salicylic Acid in Decreasing Chlorophyll Content to Reassess Photosystem II Photoprotection in Crop Plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Effect of Salicylic Acid Treatment on the Chlorophyll, Some Growth parameters and Yield of Two Canola Cultivar [ejcp.gau.ac.ir]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Optimal Brassinosteroid Levels Are Required for Soybean Growth and Mineral Nutrient Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Brassinolide Enhances the Level of Brassinosteroids, Protein, Pigments, and Monosaccharides in Wolffia arrhiza Treated with Brassinazole - PMC [pmc.ncbi.nlm.nih.gov]
• 20. prometheusprotocols.net [prometheusprotocols.net]

Comparative Efficacy of Diethyl Aminoethyl Hexanoate Citrate in Enhancing Plant Stress Resistance

A Guide for Researchers and Drug Development Professionals

This guide provides an objective comparison of Diethyl aminoethyl hexanoate (B1226103) (DA-6) citrate (B86180) and other alternatives in their role in mitigating abiotic stress in plants. The information presented is collated from various studies to assist researchers in evaluating and replicating findings related to these compounds.

Introduction

Diethyl aminoethyl hexanoate (DA-6) is a synthetic plant growth regulator known to enhance stress resistance in various crops.[1] It functions by modulating key physiological and biochemical processes, including antioxidant defense systems and phytohormone signaling, thereby helping plants cope with adverse environmental conditions such as drought, salinity, and extreme temperatures.[1][2] This guide compares the performance of DA-6 with a prominent alternative, Brassinolide (B613842) (BR), a naturally occurring steroidal phytohormone.

Comparative Performance Data

The following tables summarize quantitative data from studies investigating the effects of DA-6 and Brassinolide on key indicators of stress tolerance in plants subjected to drought conditions.

Table 1: Effect of DA-6 and Brassinolide on Antioxidant Enzyme Activity Under Drought Stress

Compound	Plant Species	Stress Condition	SOD Activity (% increase)	CAT Activity (% increase)	POD Activity (% increase)	Source
DA-6	Creeping Bentgrass	PEG-induced drought	Not specified, but promoted	Not specified, but promoted	Not specified, but promoted	[1]
DA-6	White Clover	PEG-induced drought	30.6%	29.5%	25.8%	[3]
Brassinolide	Maize	Drought	Significant increase	Significant increase	Significant increase
Brassinolide	Brassica juncea	Drought	36.92%	27.86%	48.12%

Note: Data is compiled from different studies and may not be directly comparable due to variations in experimental conditions.

Table 2: Effect of DA-6 and Brassinolide on Oxidative Stress Markers and Photosynthesis Under Drought Stress

Compound	Plant Species	Stress Condition	MDA Content (% decrease)	H₂O₂ Content (% decrease)	Chlorophyll (B73375) Content	Source
DA-6	Creeping Bentgrass	PEG-induced drought	15%	29%	Alleviated Chl loss	[1]
DA-6	White Clover	PEG-induced drought	7.60%	21%	Not specified	[2]
Brassinolide	Brassica juncea	Drought	Significant decrease	Significant decrease	Maintained higher levels
Brassinolide	Mungbean	Salinity Stress	45.0%	Not specified	Increased SPAD value

Note: Data is compiled from different studies and may not be directly comparable due to variations in experimental conditions. MDA (Malondialdehyde) is an indicator of lipid peroxidation.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate replication.

1. Induction of Drought Stress in Pot-Grown Plants

This protocol describes a common method for inducing drought stress in a controlled environment.

• Plant Material and Growth Conditions:

  • Select healthy, uniform seedlings of the desired plant species.

  • Transplant individual seedlings into pots filled with a standardized soil mixture (e.g., peat, sand, and vermiculite (B1170534) in a 2:1:1 ratio).

  • Grow the plants in a controlled environment chamber with a 16-hour light/8-hour dark photoperiod, a temperature of 25°C (day) / 20°C (night), and 60-70% relative humidity.

  • Water the plants regularly to maintain optimal growth for a specified period (e.g., 2-3 weeks) before stress induction.

• Drought Stress Treatment:

  • Divide the plants into control and drought-stress groups.

  • For the drought-stress group, withhold watering completely.

  • Monitor the soil water content (SWC) daily using a soil moisture sensor.

  • The stress level can be defined by the SWC. For example, moderate drought stress might be considered at 40-50% of field capacity, while severe stress is at 20-25%.

  • Alternatively, stress can be induced by adding polyethylene (B3416737) glycol (PEG 6000) to the hydroponic solution or irrigation water to create a specific osmotic potential. For example, a 15-20% PEG solution is often used to simulate drought.[1]

  • The control group should continue to be watered to maintain optimal SWC (e.g., 70-80% of field capacity).

  • The duration of the drought stress will depend on the plant species and the objectives of the study, but typically ranges from 7 to 14 days.

2. Measurement of Antioxidant Enzyme Activity

The following are generalized protocols for measuring the activity of key antioxidant enzymes. Specific assay kits with detailed instructions are also commercially available.

• Enzyme Extraction:

  • Harvest fresh leaf tissue (approximately 0.5 g) from both control and stressed plants.

  • Immediately freeze the tissue in liquid nitrogen to prevent protein degradation.

  • Grind the frozen tissue into a fine powder using a pre-chilled mortar and pestle.

  • Homogenize the powder in an ice-cold extraction buffer (e.g., 50 mM phosphate (B84403) buffer, pH 7.8, containing 1 mM EDTA and 1% polyvinylpyrrolidone).

  • Centrifuge the homogenate at 12,000 x g for 20 minutes at 4°C.

  • Collect the supernatant, which contains the crude enzyme extract, for subsequent assays.

• Superoxide Dismutase (SOD) Activity Assay:

  • The assay is based on the inhibition of the photochemical reduction of nitroblue tetrazolium (NBT).

  • The reaction mixture contains phosphate buffer, methionine, NBT, EDTA, and the enzyme extract.

  • The reaction is initiated by adding riboflavin (B1680620) and exposing the mixture to light for 15-20 minutes.

  • The absorbance is measured at 560 nm. One unit of SOD activity is defined as the amount of enzyme required to cause 50% inhibition of the NBT reduction rate.

• Catalase (CAT) Activity Assay:

  • This assay measures the decomposition of hydrogen peroxide (H₂O₂).

  • The reaction mixture contains phosphate buffer and the enzyme extract.

  • The reaction is initiated by adding H₂O₂.

  • The decrease in absorbance is monitored at 240 nm for 1-2 minutes.

  • CAT activity is calculated using the extinction coefficient of H₂O₂.

• Peroxidase (POD) Activity Assay:

  • This assay is often based on the oxidation of guaiacol (B22219) in the presence of H₂O₂.

  • The reaction mixture contains phosphate buffer, guaiacol, and the enzyme extract.

  • The reaction is started by adding H₂O₂.

  • The increase in absorbance due to the formation of tetraguaiacol is measured at 470 nm for 1-2 minutes.

  • POD activity is calculated using the extinction coefficient of tetraguaiacol.

Signaling Pathways and Experimental Workflow

Mechanism of Action: DA-6 and Phytohormone Crosstalk

DA-6 is believed to enhance stress resistance not by acting as a hormone itself, but by regulating the endogenous levels of key phytohormones such as auxins, cytokinins, and gibberellins, while decreasing abscisic acid (ABA) content.[3] This hormonal modulation, in turn, activates downstream stress-responsive pathways, including the antioxidant defense system.

Caption: DA-6 mediated stress resistance pathway.

General Experimental Workflow for Assessing Stress Resistance

The following diagram illustrates a typical workflow for studies investigating the effects of compounds like DA-6 on plant stress tolerance.

Caption: A typical experimental workflow.

Conclusion

Both Diethyl aminoethyl hexanoate citrate and Brassinolide demonstrate significant potential in enhancing plant resistance to abiotic stresses, primarily by bolstering the antioxidant defense system and modulating physiological responses. DA-6 appears to act as a regulator of endogenous plant hormones, offering a broad-spectrum effect. Brassinolide, being an endogenous hormone itself, has a more direct mode of action.[4] The choice between these compounds may depend on the specific crop, environmental conditions, and desired outcome. The provided data and protocols serve as a foundation for further research into the precise mechanisms and comparative efficacy of these stress-mitigating compounds.

References

• 1. Diethyl aminoethyl hexanoate mitigates drought-stimulated leaf senescence via the regulation of water homeostasis, chlorophyll metabolism, and antioxidant defense in creeping bentgrass [maxapress.com]
• 2. Diethyl aminoethyl hexanoate reprogramed accumulations of organic metabolites associated with water balance and metabolic homeostasis in white clover under drought stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Diethyl Aminoethyl Hexanoate Priming Ameliorates Seed Germination via Involvement in Hormonal Changes, Osmotic Adjustment, and Dehydrins Accumulation in White Clover Under Drought Stress [frontiersin.org]
• 4. The difference and usage of brassinolide and diethyl aminoethyl hexanoate - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]

The Efficacy of Diethyl Aminoethyl Hexanoate (DA-6) Citrate on Crop Yield: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a quantitative analysis of Diethyl aminoethyl hexanoate (B1226103) (DA-6) citrate's effect on crop yield, offering a comparative perspective against other key plant growth regulators (PGRs) such as brassinosteroids, auxins, and cytokinins. The information is supported by experimental data to aid in research and development.

Executive Summary

Diethyl aminoethyl hexanoate (DA-6) is a synthetic plant growth regulator known for its broad-spectrum effects.[1] It is reported to enhance photosynthesis, promote cell division and elongation, and increase the accumulation of chlorophyll, protein, and nucleic acids in plants.[2][3] These physiological improvements often translate to increased crop yields and enhanced stress tolerance.[2] This guide synthesizes available quantitative data to compare the performance of DA-6 with other established PGRs and provides detailed experimental methodologies for further research.

Quantitative Comparison of Plant Growth Regulators on Crop Yield

The following tables summarize the quantitative effects of DA-6 citrate (B86180) and its alternatives on various crop yield parameters. It is important to note that the results are derived from different studies with varying experimental conditions, including crop variety, geographic location, and application methods. Therefore, direct comparisons should be made with caution.

Table 1: Effect of Diethyl Aminoethyl Hexanoate (DA-6) Citrate on Crop Yield

Crop	Application Method	DA-6 Concentration	Observed Effect on Yield Parameter	Percentage Increase (%)	Reference
Wheat	Foliar Spray	4-6 g/L	Increased 1000-grain weight	~10%	[4][5]
Wheat	Foliar Spray	4-6 g/L	Increased seed protein content	Significant increase	[4][5]
Maize	Seed Dressing	50 mg/L	Improved seed vigor index under drought, salt, and low-temperature stress	7.9%, 11.8%, 6.1% respectively	[6]
Maize	Foliar Spray	10-40 mg/L	Increased grain yield	8.9 - 10.0%	[7]
Soybean	Foliar Spray	30-60 mg/L	Increased plant height, leaf area, and dry weight	21.0%, 18.7%, 66.4% respectively	[8]
Soybean	Foliar Spray	30-60 mg/L	Increased yield, 100-grain weight, and number of effective pods	Significant increase	[8]
Tomato	Foliar Spray	Not Specified	Improved adaptability to low night temperature stress	Qualitative improvement	[9]

Table 2: Comparative Efficacy of Brassinosteroids, Auxins, and Cytokinins on Crop Yield

Plant Growth Regulator	Crop	Application Method	Concentration	Observed Effect on Yield Parameter	Percentage Increase (%)	Reference
Brassinosteroid (Brassinolide)	Soybean	Foliar Spray	0.072 ml/L	Increased yield	25.1%	[10]
Brassinosteroid (24-Epibrassinolide)	Soybean	Foliar Spray	0.2 ppm	Increased number of firm pods and seeds under drought	Significant increase	[11][12]
Auxin (Indole-3-butyric acid)	Soybean	Foliar Spray	Not Specified	Increased yield	34%	[13]
Auxin (L-tryptophan)	Wheat	Soil Application	10⁻⁴ M	Increased grain yield and 1000-grain weight	11.7% and 4.7% respectively	[14]
Auxin (4-CPA)	Tomato	Foliar Spray	25-100 mg/L	Increased marketable fruit yield	Significant increase	[15]
Cytokinin (6-Benzylaminopurine)	Soybean	Foliar Spray	Not Specified	Increased yield	32%	[13]
Cytokinin (6-Benzylaminopurine)	Rice	Foliar Spray	20 mg/L	Promoted tiller bud germination	Qualitative improvement	[16]

Experimental Protocols

Detailed methodologies are crucial for reproducible research. The following are representative experimental protocols for the application of DA-6 and alternative PGRs.

Protocol 1: Foliar Application of Diethyl Aminoethyl Hexanoate (DA-6) Citrate on Wheat

• Plant Material: Use a certified wheat variety (e.g., Zheng wheat 366).

• Experimental Design: A randomized complete block design with a minimum of three replications. Plot size should be adequate to minimize edge effects (e.g., 10 square meters).

• Treatment Preparation: Prepare a stock solution of DA-6 citrate. For field application, dilute the stock solution with water to the desired concentrations (e.g., 0, 2, 4, and 6 g/L). A surfactant may be added to ensure even coverage.

• Application: Apply the DA-6 solutions as a foliar spray at the booting and grain-filling stages.[17] Spray until the leaves are thoroughly wet, avoiding runoff.

• Data Collection: At maturity, harvest a predetermined area from the center of each plot. Measure yield parameters such as 1000-grain weight, number of grains per spike, and total grain yield. Analyze seed protein content using appropriate methods.

• Statistical Analysis: Use analysis of variance (ANOVA) to determine the statistical significance of the treatments.

Protocol 2: Seed Treatment with Diethyl Aminoethyl Hexanoate (DA-6) Citrate on Maize

• Seed Material: Use maize seeds with a known germination rate.

• Treatment Preparation: Prepare DA-6 citrate solutions at various concentrations (e.g., 10-15 mg/L).[18]

• Seed Soaking: Immerse the maize seeds in the prepared DA-6 solutions for 12-24 hours.[19] Ensure seeds are fully submerged. A control group should be soaked in distilled water.

• Germination Assay: After soaking, rinse the seeds with distilled water and place them on moist filter paper in petri dishes or sow them in pots with a suitable growing medium.

• Growth Conditions: Maintain the seeds/seedlings under controlled conditions (e.g., temperature, light, and humidity).

• Data Collection: Record germination rate, seedling vigor, root length, and shoot length at specified time intervals.

• Statistical Analysis: Perform statistical analysis to compare the effects of different DA-6 concentrations on seed germination and seedling growth.

Protocol 3: Field Trial of Brassinosteroid (Brassinolide) Application on Soybean

• Plant Material: Select a suitable soybean cultivar.

• Experimental Design: Randomized block design with at least five replications.

• Treatment Preparation: Prepare brassinolide (B613842) solutions at different concentrations (e.g., 0, 0.025, 0.050, 0.075, 0.1, and 0.125 ml/L) from a pre-prepared stock solution.

• Application: Apply the solutions as a foliar spray at the R3 (beginning pod) and R6 (full seed) growth stages.[10] Use a calibrated sprayer to ensure a consistent application rate (e.g., 100 L/ha).

• Data Collection: At maturity (R7 stage), measure yield components such as pods per plant, grains per plant, and 100-grain weight. Harvest the central rows of each plot to determine the final grain yield.

• Statistical Analysis: Use regression analysis and analysis of variance to evaluate the effect of different brassinolide concentrations on soybean yield.

Protocol 4: Application of Auxin (Indole-3-Acetic Acid - IAA) in Tomato Field Experiments

• Plant Material: Use a common tomato cultivar.

• Experimental Design: A completely randomized design with multiple replications.

• Treatment Preparation: Prepare IAA solutions at desired concentrations. The solvent used to dissolve IAA (e.g., ethanol) should be added to the control treatment as well.

• Application: Apply the IAA solution to the plants. This can be done through foliar spray or by adding it to the hydroponic solution if applicable.

• Data Collection: Measure growth parameters such as plant height, root length, and fruit set. At harvest, determine the total fruit yield and average fruit weight.

• Statistical Analysis: Analyze the data using appropriate statistical methods to determine the effect of IAA on tomato growth and yield.

Protocol 5: Investigating the Effect of Cytokinin (6-Benzylaminopurine - 6-BA) on Rice Yield

• Plant Material: Choose a rice variety of interest.

• Experimental Design: A split-plot design can be used, with different nitrogen levels as the main plots and 6-BA concentrations as the sub-plots.

• Treatment Preparation: Prepare 6-BA solutions at various concentrations (e.g., 20 mg/L).[16]

• Application: Apply the 6-BA solution as a foliar spray at specific growth stages, such as the tillering stage, to influence tiller bud development.

• Data Collection: Monitor tiller number throughout the growing season. At maturity, harvest the plants and measure yield components like panicle number, grains per panicle, and 1000-grain weight to calculate the final grain yield.

• Statistical Analysis: Use ANOVA to assess the main effects and interactions of nitrogen and 6-BA on rice yield.

Signaling Pathways and Experimental Workflows

Signaling Pathway of Diethyl Aminoethyl Hexanoate (DA-6)

DA-6 is not an endogenous plant hormone but is thought to regulate the levels and balance of endogenous hormones like auxins, cytokinins, and abscisic acid.[2][20] Transcriptome analysis in wheat has shown that DA-6 application upregulates genes involved in plant hormone signal transduction, sucrose (B13894) and starch metabolism, and protein processing in the endoplasmic reticulum.[4][5] This suggests that DA-6 enhances the source-sink relationship, leading to better grain filling and protein accumulation.

Caption: Proposed mode of action for DA-6 leading to increased crop yield.

Experimental Workflow for Crop Yield Analysis

The following diagram illustrates a general workflow for conducting a field experiment to analyze the effect of a plant growth regulator on crop yield.

Caption: General workflow for PGR field trial and yield analysis.

Comparative Signaling Pathways of Alternative PGRs

To provide a comprehensive comparison, the signaling pathways of brassinosteroids, auxins, and cytokinins are presented below. These are simplified representations of complex biological processes.

Brassinosteroid Signaling Pathway

Caption: Simplified brassinosteroid signaling pathway in plants.

Auxin Signaling Pathway

References

• 1. Diethyl aminoethyl hexanoate foliar fertilizer synergist promotes nutrient absorption resulting in thick dark green and glossy leaves [agriplantgrowth.com]
• 2. What is the difference between DA-6 and brassinolide as growth regulators? - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 3. Plant growth regulator Diethyl aminoethyl hexanoate (DA-6): Efficiently improve crop yield and quality [agriplantgrowth.com]
• 4. Transcriptome analysis reveals the mechanism by which spraying diethyl aminoethyl hexanoate after anthesis regulates wheat grain filling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Transcriptome analysis reveals the mechanism by which spraying diethyl aminoethyl hexanoate after anthesis regulates wheat grain filling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Account Suspended [kosmospublishers.com]
• 7. seed-treatment-guide.com [seed-treatment-guide.com]
• 8. Diethyl aminoethyl hexanoate use technical manual - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [srcyrl.bestplanthormones.com]
• 9. Frontiers | Exogenous DA-6 Improves the Low Night Temperature Tolerance of Tomato Through Regulating Cytokinin [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. Effects of concentration and time of brassinosteroid treatment on growth and yield of soybean under drought stress conditions | Plant Science Today [horizonepublishing.com]
• 12. Effects of concentration and time of brassinosteroid treatment on growth and yield of soybean under drought stress conditions: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 13. mdpi.com [mdpi.com]
• 14. scialert.net [scialert.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. CN102450259A - Diethyl aminoethyl hexanoate organic acid salt effervescent granules/effervescent tablets and preparation method thereof - Google Patents [patents.google.com]
• 18. Diethyl aminoethyl hexanoate DA-6 for seed treatment improves germination rate and promotes robust seedling growth [agriplantgrowth.com]
• 19. Diethyl Aminoethyl Hexanoate (DA-6) from China Manufacturer - Hebi Quanfeng Biological, Hexanoato de dietilo Aminoetilo, Hexanoato de dietilaminoetilo [quanfengagro.com]
• 20. What is the difference between da-6 and brassinolide? How to choose? - Knowledge [plantgrowthhormones.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Diethyl Aminoethyl Hexanoate Citrate: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe disposal of diethyl aminoethyl hexanoate (B1226103) citrate (B86180), a widely used plant growth regulator, ensuring compliance and minimizing risk.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Diethyl Aminoethyl Hexanoate Citrate with appropriate personal protective equipment (PPE). This compound is classified as harmful if swallowed, a skin irritant, and can cause serious eye irritation.[1] It may also cause respiratory irritation.[1]

Personal Protective Equipment (PPE)	Specification
Hand Protection	Wear suitable chemical-resistant gloves (e.g., nitrile rubber).
Eye/Face Protection	Use safety glasses with side-shields or chemical goggles.
Skin and Body Protection	Wear a lab coat or other protective clothing to prevent skin contact.
Respiratory Protection	In case of insufficient ventilation or dust formation, use a NIOSH-approved respirator.[2]

Handle the compound in a well-ventilated area, avoiding the creation of dust.[2][3] In the event of a spill, mechanically collect the material and place it into a suitable, labeled container for disposal.[3] Thoroughly clean the contaminated surface.[3]

Step-by-Step Disposal Protocol

The primary principle for the disposal of diethyl aminoethyl hexanoate citrate is to adhere to all applicable federal, state, and local regulations.[1][3]

• Waste Characterization: Determine if the waste is considered hazardous according to your local regulations. The Safety Data Sheet (SDS) may classify it as having potential for long-lasting harmful effects on aquatic life.[3]

• Containerization:

  • Place the waste diethyl aminoethyl hexanoate citrate in a clearly labeled, sealed container.

  • Do not mix with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.

  • Contaminated packaging should also be treated as waste and disposed of accordingly; do not reuse containers.[3]

• Engage a Licensed Waste Disposal Contractor: Arrange for the collection and disposal of the chemical waste through a licensed and approved hazardous waste disposal company.[4][5]

• Documentation: Maintain detailed records of the disposal process, including the date, quantity of waste, and the name of the disposal contractor.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of diethyl aminoethyl hexanoate citrate.

Caption: Disposal workflow for diethyl aminoethyl hexanoate citrate.

Disclaimer: This information is intended as a guide and should not supersede institutional policies or local, state, and federal regulations. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance on chemical waste disposal.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. chemos.de [chemos.de]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. lgcstandards.com [lgcstandards.com]
• 5. download.basf.com [download.basf.com]

Personal protective equipment for handling Diethyl aminoethyl hexanoate citrate

This document provides immediate, essential safety protocols and logistical guidance for the handling and disposal of Diethyl aminoethyl hexanoate (B1226103) citrate (B86180) in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development to ensure safe operational procedures.

Diethyl aminoethyl hexanoate citrate is classified as an acute oral toxicant (Category 4), a skin irritant (Category 2), and a serious eye irritant (Category 2A). It may also cause respiratory irritation.[1] Adherence to the following safety measures is critical to mitigate risks.

Personal Protective Equipment (PPE) and Exposure Controls

Proper engineering controls and personal protective equipment are paramount to ensure safety when handling Diethyl aminoethyl hexanoate citrate.

Engineering Controls:

• Work in a well-ventilated area, preferably with a chemical fume hood.[1][2]

• Ensure safety showers and eyewash stations are readily accessible.[1]

Personal Protective Equipment: A summary of required PPE is provided in the table below.

Protection Type	Recommended Equipment	Specification
Eye Protection	Safety goggles with side-shields	Conforming to EN166 (EU) or NIOSH (US)
Hand Protection	Protective gloves	Chemical-resistant (e.g., nitrile rubber)
Skin and Body Protection	Impervious clothing, lab coat	To prevent skin contact
Respiratory Protection	NIOSH/MSHA approved respirator	Required if dust or aerosols are generated and exposure limits are exceeded

Safe Handling and Storage Protocols

Handling:

• Avoid contact with skin, eyes, and clothing.[1]

• Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][3]

• Wash hands thoroughly after handling.[1][2]

• Do not eat, drink, or smoke in the handling area.[1][2]

Storage:

• Keep the container tightly sealed.[1]

• Store in a cool, dry, and well-ventilated place.[1][3]

• Protect from direct sunlight and sources of ignition.[1]

• Recommended storage temperature is 4°C for sealed storage, away from moisture and light.[1]

• For solutions in solvent, store at -80°C for up to 6 months or -20°C for up to 1 month.[1]

Accidental Release and First Aid Measures

Accidental Release:

• Evacuate: Immediately evacuate personnel from the spill area.[1]

• Ventilate: Ensure adequate ventilation.[1]

• Containment: Prevent further leakage or spillage. Keep the product away from drains and water courses.[1]

• Cleanup: Absorb the spill with a non-combustible, absorbent material (e.g., diatomite, universal binders) and place it in a suitable container for disposal.[1]

• Decontamination: Decontaminate the affected surfaces and equipment by scrubbing with alcohol.[1]

First Aid:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][2]

• Skin Contact: In case of contact, immediately flush skin with plenty of water. Remove contaminated clothing and shoes. Call a physician.[1][2]

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[1][3]

• Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by mouth to an unconscious person. Call a physician.[1]

Disposal Plan

Dispose of contaminated materials and the chemical itself in accordance with all applicable local, state, and federal regulations.[1][3] Do not allow the chemical to enter drains or water systems.[1][2]

Operational Workflow

The following diagram illustrates the key steps for the safe handling of Diethyl aminoethyl hexanoate citrate from receipt to disposal.

Caption: A flowchart outlining the safe handling process for Diethyl aminoethyl hexanoate citrate.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. chemos.de [chemos.de]
• 3. datasheets.scbt.com [datasheets.scbt.com]